Dilinoleoylphosphatidylethanolamine

• CAS: 55252-82-9

Core Science & Biosynthesis

Biophysical properties of dilinoleoylphosphatidylethanolamine in lipid bilayers

Biophysical Properties of Dilinoleoylphosphatidylethanolamine (18:2 PE) in Lipid Bilayers: Mechanics of Non-Lamellar Phase Transitions and Membrane Fusion

Executive Summary

The rational design of lipid-based drug delivery systems, such as lipid nanoparticles (LNPs) and fusogenic liposomes, relies heavily on the polymorphic phase behavior of constituent lipids. 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLiPE or 18:2 PE) is a highly unsaturated, non-bilayer-forming lipid that exhibits extreme biophysical properties. As a Senior Application Scientist, I present this technical guide to elucidate the causality behind the biophysical behavior of 18:2 PE, focusing on its pronounced negative intrinsic curvature, its thermodynamic phase transitions, and its critical role in facilitating membrane fusion.

Molecular Architecture and the Causality of Curvature

The structural behavior of a lipid in an aqueous environment is dictated by its "packing parameter" or intrinsic curvature, which is a function of the cross-sectional area of its headgroup versus its hydrophobic tail.

18:2 PE possesses two distinct structural features that synergize to create an extreme "cone" geometry[1]:

• Minimal Headgroup Hydration: The phosphatidylethanolamine (PE) headgroup is small. More importantly, the primary amine can form strong intermolecular hydrogen bonds with the unesterified phosphate oxygens of adjacent lipids. This tight hydrogen-bonding network expels water, drastically reducing the effective hydration radius and cross-sectional area of the headgroup at the lipid-water interface.

• High Acyl Chain Splay: 18:2 PE contains two linoleoyl chains, each harboring two cis-double bonds (18:2 Δ9,12 ). These cis-unsaturations introduce rigid "kinks" into the hydrocarbon chains, preventing tight packing and forcing the chains to splay outward to maximize their configurational entropy.

The Causality: The combination of a tightly packed, dehydrated headgroup and highly splayed, bulky acyl chains results in a strongly negative spontaneous curvature ( C0​ ). While planar lipid bilayers require a cylindrical lipid geometry, the conical shape of 18:2 PE builds up immense elastic frustration (bending energy) within a flat lamellar ( Lα​ ) leaflet[2]. To relieve this stress, the membrane undergoes a polymorphic transition into the inverted hexagonal ( HII​ ) phase , where lipids arrange into cylinders surrounding narrow aqueous channels.

Figure 1: Logical workflow illustrating how the molecular architecture of 18:2 PE drives phase transitions.

Thermodynamics of Phase Transitions ( Tm​ and TH​ )

The biophysical state of 18:2 PE is governed by two critical thermodynamic thresholds:

• Tm​ (Gel to Liquid-Crystalline Transition): The melting temperature of the acyl chains. Due to the four cis-double bonds per molecule, the van der Waals interactions between chains are highly disrupted, depressing the Tm​ of 18:2 PE to well below -40°C.

• TH​ (Lamellar to Inverted Hexagonal Transition): The temperature at which the increased thermal motion (and thus increased splay) of the acyl chains overcomes the energetic cost of breaking the planar bilayer, forcing the Lα​→HII​ transition.

Because of its extreme negative curvature, pure 18:2 PE has a TH​ below 0°C[3]. At physiological temperature (37°C), pure 18:2 PE exists entirely in the HII​ phase. When mixed with bilayer-forming lipids (like POPC or SOPC), 18:2 PE acts as a potent fusogen by dramatically lowering the activation energy required to form the highly curved "stalk" intermediate during membrane fusion[1][3].

Quantitative Data Summary

To contextualize 18:2 PE, we must compare it to its saturated and monounsaturated counterparts.

Lipid Species	Acyl Chains	Tm​ (°C)	TH​ (°C)	Intrinsic Curvature	Predominant Phase at 37°C
DPPE	16:0 / 16:0	~ 63	> 100	Near Zero	Lamellar Gel ( Lβ​ )
POPE	16:0 / 18:1	~ 25	~ 70	Mildly Negative	Lamellar Liquid ( Lα​ )
DOPE	18:1 / 18:1	~ -16	~ 10	Highly Negative	Inverted Hexagonal ( HII​ )
DLiPE (18:2 PE)	18:2 / 18:2	< -40	< 0	Extremely Negative	Inverted Hexagonal ( HII​ )

Table 1: Comparative biophysical parameters of selected Phosphatidylethanolamines. Note the profound depression of TH​ as the degree of unsaturation increases.

Self-Validating Experimental Protocols

To rigorously characterize the phase behavior of 18:2 PE in lipid formulations, researchers must employ orthogonal, self-validating biophysical techniques. The following protocols detail the methodologies for structural validation.

Protocol 1: Phase Determination via 31 P-NMR Spectroscopy

Solid-state 31 P-NMR is the gold standard for determining lipid polymorphism. The spectral shape is intrinsically linked to the geometric averaging of the lipid headgroup's chemical shift anisotropy (CSA), making it a self-validating readout of the phase state[1].

Step-by-Step Methodology:

• Lipid Film Preparation: Dissolve 18:2 PE (and co-lipids, if formulating a mixture) in chloroform/methanol (2:1 v/v). Dry the mixture under a gentle stream of nitrogen gas, followed by high vacuum overnight to remove residual solvent.

• Hydration: Hydrate the lipid film with a physiologically relevant buffer (e.g., 10 mM Tris, 150 mM NaCl, pH 7.4) to a final lipid concentration of 20-50 mg/mL.

• Homogenization: Subject the suspension to 5 cycles of freeze-thaw (liquid nitrogen to 40°C) to ensure uniform hydration of multilamellar vesicles (MLVs).

• Data Acquisition: Transfer the sample to a solid-state NMR rotor. Acquire broad-band proton-decoupled 31 P-NMR spectra at the desired temperature (e.g., 25°C and 37°C).

• Interpretation (The Causality of the Signal):

  • Lα​ Phase: Lipids undergo rapid axial rotation but restricted lateral diffusion. This yields an asymmetric powder pattern with a high-field peak and a low-field shoulder (CSA ≈ 40 ppm).

  • HII​ Phase: Lipids diffuse laterally around the highly curved aqueous tubes. This additional motional averaging reduces the CSA by a factor of exactly -0.5. The resulting spectrum is reversed (low-field peak, high-field shoulder) and is exactly half the width of the lamellar spectrum.

Protocol 2: Lattice Parameter Measurement via SAXS

While NMR identifies the phase, Small-Angle X-ray Scattering (SAXS) provides the exact crystallographic dimensions (d-spacing) of the lipid lattice.

Step-by-Step Methodology:

• Sample Loading: Load the hydrated MLV suspension (prepared as in Protocol 1) into a quartz capillary and seal it to prevent evaporation.

• X-ray Exposure: Expose the sample to a monochromatic X-ray beam (e.g., Cu K α , λ=1.54 Å) using a SAXS diffractometer equipped with a temperature controller.

• Scattering Vector ( q ) Analysis: Plot the scattering intensity I(q) against the scattering vector q=(4π/λ)sin(θ) .

• Crystallographic Validation:

  • For a Lamellar ( Lα​ ) phase, Bragg peaks will appear at equidistant ratios: q1​,2q1​,3q1​ (ratio 1 : 2 : 3).

  • For an Inverted Hexagonal ( HII​ ) phase, the 2D hexagonal lattice produces peaks at ratios: 1:3​:2:7​ . The distance between the centers of adjacent lipid cylinders ( a ) is calculated as a=4π/(q1​3​) .

Figure 2: Orthogonal experimental workflow for the biophysical characterization of 18:2 PE lipid phases.

Conclusion

The biophysical utility of 18:2 PE lies in its geometric instability. By purposefully incorporating a lipid that "wants" to form an inverted hexagonal phase at physiological temperatures, formulation scientists can program controlled instability into lipid bilayers. Upon encountering specific triggers (such as the acidic environment of an endosome), the latent negative curvature of 18:2 PE drives the formation of fusion stalks, disrupting the endosomal membrane and facilitating the cytosolic delivery of therapeutic payloads[2].

References

• Boni, L. T., & Hui, S. W. (1983). Polymorphic phase behaviour of dilinoleoylphosphatidylethanolamine and palmitoyloleoylphosphatidylcholine mixtures. Structural changes between hexagonal, cubic and bilayer phases. Biochimica et Biophysica Acta (BBA) - Biomembranes.

• Belhocine, A., et al. (2019). The conical shape of DIM lipids promotes Mycobacterium tuberculosis infection of macrophages. Proceedings of the National Academy of Sciences (PNAS).

• Brzustowicz, M. R., et al. (2006). Molecular Organization of Cholesterol in Unsaturated Phosphatidylethanolamines: X-ray Diffraction and Solid State 2H NMR Reveal Differences with Phosphatidylcholines. Journal of the American Chemical Society.

• Tsai, F. C., et al. (2016). Revisit the Correlation between the Elastic Mechanics and Fusion of Lipid Membranes. Scientific Reports.

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• 3. Polymorphic phase behaviour of dilinoleoylphosphatidylethanolamine and palmitoyloleoylphosphatidylcholine mixtures. Structural changes between hexagonal, cubic and bilayer phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Characteristics of 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLPE)

Executive Summary

In the landscape of advanced lipid-based nanocarriers, the structural geometry of helper lipids dictates the thermodynamic stability and intracellular delivery efficiency of the payload. 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLPE or 18:2 PE) is a highly specialized, non-bilayer-forming phospholipid. Characterized by its massive hydrophobic sweep and minimal headgroup hydration, DLPE acts as a potent curvature-inducing agent. This whitepaper deconstructs the structural characteristics of DLPE, its thermotropic phase behavior, and the self-validating experimental protocols used to characterize its fusogenic properties in drug development.

Molecular Architecture and Geometric Causality

The functional utility of DLPE is entirely downstream of its molecular geometry. DLPE consists of a glycerol backbone, a small phosphoethanolamine headgroup, and two linoleoyl acyl chains (18 carbons each, with cis-double bonds at the Δ9 and Δ12 positions).

The structural causality of DLPE can be defined by the Critical Packing Parameter (CPP) , calculated as CPP=v/(a0​⋅lc​) , where v is the hydrophobic volume, a0​ is the optimal headgroup area, and lc​ is the critical chain length.

• Minimal Headgroup Area ( a0​ ): The ethanolamine headgroup is small and poorly hydrated compared to choline, allowing tight intermolecular hydrogen bonding between primary amines and adjacent phosphate groups.

• Maximal Hydrophobic Volume ( v ): The presence of two cis-double bonds per acyl chain creates severe kinks in the hydrophobic tails. This steric bulk dramatically increases the splay of the lipid tails.

Because v is exceptionally large and a0​ is small, DLPE possesses a CPP≫1 , giving the molecule a highly pronounced conical shape. This geometric frustration prevents DLPE from forming stable planar bilayers ( Lα​ phase) under physiological conditions, driving it instead toward non-lamellar structures.

Logical pathway linking DLPE's molecular geometry to its fusogenic properties.

Thermotropic Phase Behavior: The HII​ Transition

The defining characteristic of DLPE is its propensity to undergo a thermotropic phase transition from a fluid lamellar ( Lα​ ) phase to an inverted hexagonal ( HII​ ) phase. In the HII​ phase, lipid headgroups surround aqueous channels, forming long cylindrical structures that pack into a hexagonal lattice[1].

Because of the two double bonds in each acyl chain, DLPE is a remarkably strong enhancer of hexagonal phase formation[2]. While monounsaturated lipids like DOPE (18:1 PE) transition to the HII​ phase around 10°C, the additional unsaturation in DLPE exacerbates the curvature stress, making it an even more aggressive destabilizer of lamellar structures. Research indicates that incorporating even small percentages (e.g., 5%) of DLPE into model membranes can induce a full HII​ phase transition at 322 K (49°C)[2].

Functional Application: Fusogenicity in Nanocarriers

In drug development, the HII​ phase propensity of DLPE is weaponized to facilitate endosomal escape . When a lipid nanoparticle (LNP) or liposome containing DLPE is endocytosed, the acidic environment of the endosome alters the ionization state of the surrounding lipids. The inherent curvature stress of DLPE acts as a stored thermodynamic spring. As the LNP membrane contacts the endosomal membrane, DLPE drives the formation of a fusion stalk (a non-bilayer intermediate), merging the two membranes and releasing the therapeutic payload into the cytosol.

Furthermore, DLPE has been successfully utilized in the rational design of Extracellular Vesicle (EV)-mimicking nanoparticles. By precisely tuning the ratios of DLPE alongside cholesterol, sphingomyelin, and phosphatidylcholines, researchers can closely reproduce the size, charge, and polarity of natural EVs for targeted biomolecular delivery.

Experimental Methodology: Self-Validating Phase Characterization

To rationally design formulations using DLPE, researchers must empirically validate the lipid phase transitions. 31 P-Nuclear Magnetic Resonance ( 31 P-NMR) spectroscopy is the gold standard for this, acting as a self-validating system: the physical readout (chemical shift anisotropy) is directly dictated by the macroscopic orientation of the lipids, leaving no room for artifactual misinterpretation.

Step-by-Step 31 P-NMR Protocol

1. Lipid Film Preparation: Causality: Co-dissolve DLPE and helper lipids in chloroform/methanol. Evaporate under a nitrogen stream and dry under vacuum overnight. This ensures the complete removal of organic solvents, which would otherwise artificially lower the phase transition temperature by acting as membrane plasticizers.

2. Hydration: Causality: Hydrate the lipid film in a physiological buffer (pH 7.4) for 15 minutes strictly on ice. Maintaining a temperature near 0°C traps the highly unsaturated DLPE in a lamellar ( Lα​ ) state, establishing a baseline before the thermotropic transition is triggered[2].

3. Mechanical Dispersion (Vortexing & Freeze-Thaw): Causality: Vortex the sample for 6 × 30 seconds, interspersed with cooling on ice. Subject the dispersion to 5 freeze-thaw cycles. This mechanical energy forces the lipids into Multilamellar Vesicles (MLVs). MLVs are required because their large, unoriented structures provide the complete powder pattern NMR signal necessary to observe chemical shift anisotropy (CSA).

4. NMR Acquisition & Temperature Ramping: Causality: Place the sample in a solid-state NMR probe (static or Magic Angle Spinning). Acquire spectra starting at 280 K, ramping up to 330 K in 2 K increments.

• Self-Validation: At lower temperatures, the Lα​ phase yields a broad, asymmetrical spectrum with a high-field peak. As the temperature crosses the transition threshold ( TH​ ), the spectrum will invert its asymmetry and narrow by exactly a factor of 2. This mathematical reduction in CSA is absolute physical proof of the rapid lateral diffusion of lipids around the cylindrical tubes of the HII​ phase.

Step-by-step 31P-NMR workflow for characterizing the L_alpha to H_II phase transition.

Quantitative Data Summary

The structural divergence of DLPE from other common phosphatidylethanolamines is best understood through comparative metrics. The table below summarizes the geometric and phase characteristics that make DLPE a superior curvature-inducing lipid.

Table 1: Comparative Structural and Phase Characteristics of Phosphatidylethanolamines

Lipid	Acyl Chain Structure	Double Bonds (per chain)	Molecular Geometry / CPP	Phase Propensity (at 37°C)
DPPE	16:0	0	Cylindrical (CPP ≈ 1)	Gel / Lamellar ( Lβ​ / Lα​ )
DOPE	18:1 ( Δ9 )	1	Conical (CPP > 1)	Inverted Hexagonal ( HII​ )
DLPE	18:2 ( Δ9,12 )	2	Highly Conical (CPP ≫ 1)	Strong Inverted Hexagonal ( HII​ )

References

• The conical shape of DIM lipids promotes Mycobacterium tuberculosis infection of macrophages Proceedings of the National Academy of Sciences (PNAS)[Link]

• Rational Design of EV-Mimicking Nanoparticles with Polarity-Based Recognition Potential for Advanced Nanocarrier Development ACS Publications [Link]

• Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging PubMed Central (PMC)[Link]

Sources

• 1. Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]

The Biophysical Imperative of Dilinoleoylphosphatidylethanolamine (DLiPE) in Membrane Fluidity and Fusogenic Drug Delivery

Executive Summary

Dilinoleoylphosphatidylethanolamine (DLiPE, or 18:2 PE) is a highly unsaturated phospholipid that plays a critical role in modulating cell membrane fluidity, phase behavior, and lipid packing. As a Senior Application Scientist, I have structured this technical guide to dissect the biophysical mechanics of DLiPE. By understanding its conical geometry and thermodynamic propensity to form non-bilayer phases, researchers can leverage DLiPE to engineer advanced fusogenic liposomes for intracellular drug delivery and comprehend its role in cellular adaptation and pathogen invasion.

Biophysical Mechanics: Molecular Geometry and Fluidity

The structural identity of DLiPE is defined by its two linoleoyl (18:2) acyl chains and a phosphatidylethanolamine (PE) headgroup[1]. The presence of two cis-double bonds at positions 9 and 12 of each acyl chain creates severe steric kinks. These kinks prevent tight lipid packing, dramatically expanding the cross-sectional area of the hydrophobic tail region[2].

Conversely, the ethanolamine headgroup is small, zwitterionic, and poorly hydrated compared to phosphatidylcholine (PC)[3]. This stark contrast between a narrow headgroup and a sprawling, highly fluid tail region gives DLiPE a strongly conical shape (packing parameter >1 )[2].

This geometry dictates its biophysical function:

• Fluidization: The high degree of unsaturation increases the free volume within the hydrophobic core, lowering the membrane's microviscosity and enhancing fluidity[3].

• Curvature Stress: DLiPE induces negative spontaneous curvature. When forced into a planar lamellar ( Lα​ ) bilayer, it stores elastic curvature stress, acting as a thermodynamic "spring" that makes the membrane prone to structural rearrangement[4].

Thermodynamic Drivers of the Lα​ -to- HII​ Phase Transition

At physiological temperatures, membranes rich in conical lipids are thermodynamically frustrated. As thermal energy increases, the kinetic motion of the 18:2 acyl chains expands their effective volume, exacerbating the conical geometry[5]. To relieve this stress, the membrane undergoes a phase transition from the lamellar ( Lα​ ) bilayer to an inverted hexagonal ( HII​ ) phase[2].

In model membrane systems composed of DOPE and SOPC (3:1 ratio), the addition of just 5% DLiPE is sufficient to drive a full HII​ phase transition at 322 K, with a transition midpoint temperature ( T50​ ) of 316 K[2]. This non-bilayer phase is a mandatory intermediate for membrane fusion events.

Fig 1: DLiPE-mediated phase transition driving endosomal membrane fusion.

Biological Implications: Cellular Adaptation and Pathogenesis

Yeast Adaptation to Ethanol Stress

During fermentation, Saccharomyces cerevisiae faces severe ethanol toxicity. Ethanol intercalates into the lipid bilayer, causing membrane thinning and hyper-fluidity[6]. To survive, yeast dynamically remodel their lipidome. Lipidomic analyses reveal that yeast cells modulate the levels of highly unsaturated PE species—specifically PE 18:2-18:2 (DLiPE)—to counteract ethanol-induced disruption, maintaining the structural integrity required for membrane-associated protein function[6],[7].

Pathogen Entry and Macrophage Infection

The induction of non-bilayer phases is weaponized by intracellular pathogens. Mycobacterium tuberculosis (Mtb) utilizes ultra-conical lipids, such as phthiocerol dimycocerosates (DIMs), to destabilize the macrophage membrane[2]. The presence of endogenous conical lipids like DLiPE lowers the energy barrier for the Lα​→HII​ transition. This localized phase transition is mechanistically required for the membrane fusion events that allow Mtb to escape the phagosome and establish infection[2],[8].

Engineering Fusogenic Liposomes for Drug Delivery

Endosomal entrapment is a primary bottleneck for nanomedicines (e.g., siRNA, CRISPR-Cas9). By formulating liposomes with highly unsaturated PE lipids like DLiPE, developers create "spring-loaded" fusogenic vesicles[4].

Upon endocytosis, the acidic environment of the endosome protonates the lipid headgroups, reducing electrostatic repulsion and amplifying the conical shape[4]. The stored curvature stress triggers a rapid Lα​→HII​ phase transition, causing the liposome to fuse with the endosomal membrane and release its therapeutic cargo directly into the cytosol[4],[9]. Furthermore, DLiPE is utilized in the formulation of cubic and hexagonal lyotropic liquid crystals, which serve as sustained-release matrices for both hydrophilic and lipophilic drugs[9].

Quantitative Data Summaries

Table 1: Impact of Conical Lipids on Phase Transition Temperatures ( T50​ )

Data derived from DOPE/SOPC (3:1) model membranes analyzed via 31P-NMR[2].

Lipid System	Additive	T50​ (K)	Phase Transition
DOPE/SOPC (3:1)	None	303.5 ± 0.4	Lα​→HII​
DOPE/SOPC (3:1)	5% DIM (Mycobacterial)	303.5 ± 0.4	Lα​→HII​
DOPE/SOPC (3:1)	5% DLiPE	316.0 ± 0.4	Lα​→HII​

Note: While DLiPE is a strong enhancer of the HII​ phase, its transition midpoint is slightly higher than that of ultra-conical DIMs, indicating a less extreme but highly effective conical geometry[2].

Table 2: Influence of Acyl Chain Unsaturation on Lipid Geometry

Conceptual summary based on lipid shape hypothesis[2],[3].

Lipid Type	Acyl Chain Saturation	Molecular Shape	Packing Parameter	Preferred Phase
SOPC	Monounsaturated (18:1)	Cylindrical	≈1	Lamellar ( Lα​ )
DOPE	Di-monounsaturated (18:1)	Conical	>1	Inverted Hexagonal ( HII​ )
DLiPE	Di-diunsaturated (18:2)	Strongly Conical	≫1	Inverted Hexagonal ( HII​ )

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols detail the causality behind each experimental choice and include self-validating checkpoints.

Protocol 1: 31P-NMR Determination of Lα​ -to- HII​ Phase Transitions

Objective: Quantify the propensity of DLiPE to induce non-bilayer phases.

• Lipid Film Hydration: Mix DOPE, SOPC, and DLiPE (3:1 DOPE:SOPC with 5 mol% DLiPE) in chloroform.

  • Causality: DOPE is a baseline HII​ former, while SOPC stabilizes the lamellar phase. This 3:1 ratio creates a thermodynamically poised system highly sensitive to the addition of conical lipids[2].

• Drying & Hydration: Dry under a gentle N2​ stream and lyophilize overnight to remove residual solvent. Hydrate in HEPES buffer (pH 7.4) to form multilamellar vesicles (MLVs).

• MAS 31P-NMR Setup: Load the MLVs into a zirconia Magic Angle Spinning (MAS) rotor. Spin at 5–10 kHz.

  • Causality: Solid-state lipid bilayers exhibit severe chemical shift anisotropy, resulting in broad powder patterns. Spinning at the magic angle (54.74°) averages out these interactions, yielding high-resolution spectra necessary to deconvolute the Lα​ and HII​ peaks[2].

• Temperature Titration: Acquire spectra from 284 K to 324 K in 2 K increments, allowing 15 minutes of equilibration per step.

• Data Analysis: Calculate the fraction of the HII​ phase from the integrated peak areas and fit to a sigmoidal curve to determine the T50​ .

  • Validation Checkpoint: The presence of a sharp isotropic-like peak alongside the broad powder pattern indicates phase coexistence. If the powder pattern does not shift with temperature, verify the hydration state of the MLVs, as insufficient water artificially elevates Tm​ [5].

Fig 2: 31P-NMR workflow for quantifying lipid phase transition temperatures.

Protocol 2: Fluorescence Anisotropy for Membrane Microviscosity

Objective: Measure the impact of DLiPE incorporation on acyl chain order and membrane fluidity.

• Liposome Preparation: Extrude liposomes containing varying mol% of DLiPE through a 100 nm polycarbonate membrane to ensure uniform unilamellar vesicles.

• Probe Labeling: Add 1,6-diphenyl-1,3,5-hexatriene (DPH) at a lipid-to-probe ratio of 200:1. Incubate in the dark at 37°C for 30 minutes.

  • Causality: DPH partitions deep into the hydrophobic core. Its rotational diffusion is directly restricted by lipid packing, making it an ideal reporter for microviscosity. A 200:1 ratio ensures the probe acts as a non-perturbing observer without self-quenching[7].

• Spectrofluorometric Measurement: Excite at 350 nm and measure emission at 452 nm. Record parallel ( I∥​ ) and perpendicular ( I⊥​ ) intensities.

• Anisotropy Calculation: Calculate anisotropy ( r ) using r=(I∥​−G⋅I⊥​)/(I∥​+2G⋅I⊥​) . Lower r values indicate higher membrane fluidity.

  • Validation Checkpoint: Measure the G-factor (grating correction factor) before every run using horizontally polarized excitation. A G-factor outside the 0.9–1.1 range invalidates the calculation, indicating severe monochromator misalignment.

References

• Title: Ethanol Production and Maximum Cell Growth Are Highly Correlated with Membrane Lipid Composition during Fermentation as Determined by Lipidomic Analysis of 22 Saccharomyces cerevisiae Strains. Source: Applied and Environmental Microbiology. URL: [Link]

• Title: The conical shape of DIM lipids promotes Mycobacterium tuberculosis infection of macrophages. Source: Proceedings of the National Academy of Sciences (PNAS). URL: [Link]

• Title: Functional regulation of aquaporin dynamics by lipid bilayer composition. Source: Nature Communications / PubMed Central. URL: [Link]

• Title: Monensin Enhanced Generation of Extracellular Vesicles as Transfersomes for Promoting Tumor Penetration of Pyropheophorbide-a from Fusogenic Liposome. Source: Nano Letters (ACS Publications). URL: [Link]

• Title: Lyophilization of Liposomal Formulations: Still Necessary, Still Challenging. Source: Pharmaceutics (MDPI). URL: [Link]

• Title: Fermentation Temperature Modulates Phosphatidylethanolamine and Phosphatidylinositol Levels in the Cell Membrane of Saccharomyces cerevisiae. Source: Applied and Environmental Microbiology / PubMed Central. URL: [Link]

• Title: Cubic and Hexagonal Liquid Crystals as Drug Delivery Systems. Source: BioMed Research International / PubMed Central. URL: [Link]

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• 9. Cubic and Hexagonal Liquid Crystals as Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]

Dilinoleoylphosphatidylethanolamine (18:2 PE): Molecular Architecture, Exact Mass, and Mechanistic Role in Membrane Fusion and LNPs

Executive Summary

Dilinoleoylphosphatidylethanolamine (DLPE), commonly referred to as 18:2 PE or DLiPE, is a highly unsaturated, non-bilayer-forming glycerophospholipid. In the realm of lipid biophysics and advanced drug delivery—particularly in the formulation of Lipid Nanoparticles (LNPs) and fusogenic liposomes—DLPE plays a foundational role. Its unique molecular geometry dictates its thermodynamic behavior, driving the destabilization of lamellar bilayers to form inverted hexagonal (HII) phases[1]. This in-depth technical guide explores the exact mass, structural mechanics, and field-proven experimental protocols for utilizing DLPE in membrane fusion studies and nucleic acid delivery systems.

Chemical and Physical Properties

To engineer stable lipid-based delivery systems, researchers must first understand the fundamental physicochemical parameters of the constituent lipids. DLPE consists of a small, poorly hydrated ethanolamine headgroup and two bulky, di-unsaturated linoleoyl (18:2) acyl chains[2].

Quantitative Data Summary

The following table summarizes the core chemical identifiers and physical properties of DLPE[2][3]:

Property	Value
Common Names	18:2 PE; DLPE; DLiPE; 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine
CAS Number	20707-71-5
Chemical Formula	C₄₁H₇₄NO₈P
Molecular Weight	740.00 g/mol
Exact Mass	739.515 Da
Transition Temperature (Tm)	-40°C
SMILES String	[H](OCC[NH3+])=O)(OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)COC(CCCCCCC/C=C\C/C=C\CCCCC)=O
Lipid Geometry	Conical (Packing Parameter > 1)

Structural Mechanics: The Conical Geometry and Phase Transitions

The utility of DLPE in drug development is not derived from its ability to form stable membranes, but rather its propensity to destabilize them[4]. This behavior is governed by the lipid's packing parameter ( P=v/a0​lc​ , where v is hydrophobic volume, a0​ is headgroup area, and lc​ is chain length)[5].

Causality of the Lα to HII Phase Transition

• Headgroup Dynamics: The ethanolamine headgroup of DLPE is small and forms intermolecular hydrogen bonds, reducing its effective hydration radius[2].

• Acyl Chain Bulk: The two 18:2 linoleoyl chains contain multiple cis-double bonds, which introduce rigid kinks. These kinks drastically increase the hydrophobic volume ( v ) of the lipid tail[4].

• Negative Spontaneous Curvature: Because the tail cross-sectional area is significantly larger than the headgroup area, DLPE adopts a "truncated cone" shape[5]. When embedded in a Lamellar (Lα) bilayer, this conical geometry induces lateral stress (negative spontaneous curvature)[4].

• Fusion and Endosomal Escape: Upon exposure to elevated temperatures, acidic environments (such as the endosome), or membrane-tethering proteins, the lateral stress is relieved by transitioning into the Inverted Hexagonal (HII) phase[1][6]. This transition forces the membrane to undergo localized lipid mixing (stalk formation), culminating in membrane fusion or rupture—a critical mechanism for the endosomal escape of mRNA-loaded LNPs[6].

Caption: Mechanistic pathway of DLPE-driven membrane destabilization, stalk formation, and fusion.

Applications in Drug Delivery and Biophysics

Lipid Nanoparticles (LNPs) for mRNA Delivery

In LNP formulations, helper lipids are required to support the ionizable cationic lipids. While structural lipids like DSPC provide stability, substituting or supplementing with unsaturated PE lipids like DLPE enhances the fusogenicity of the nanoparticle[6][7]. When the LNP is endocytosed, the drop in pH protonates the ionizable lipid, which subsequently interacts with the anionic endosomal membrane. The presence of DLPE lowers the activation energy required for the Lα-to-HII phase transition, severely disrupting the endosomal membrane and facilitating the cytosolic release of the mRNA payload[6].

In Vitro Membrane Tethering Assays

DLPE is heavily utilized in fundamental biophysics to study protein-mediated membrane fusion. For example, in studies of the CORVET endosomal tethering complex, liposomes are formulated with 18:2 PC and 18:2 PE (DLPE)[8]. The highly unsaturated C18:2 chains create a fluid membrane with intentional "packaging defects." These defects allow tethering proteins to easily insert hydrophobic domains and initiate fusion, providing a highly sensitive in vitro model that mimics the dynamic nature of biological vacuole fusion[8].

Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Every step includes the mechanistic reasoning (causality) behind the action.

Protocol 1: Preparation of DLPE-Fusogenic Large Unilamellar Vesicles (LUVs)

This protocol yields ~100 nm LUVs suitable for fusion assays or LNP baseline testing[4][8].

• Lipid Mixing: Dissolve DLPE, a stabilizing lipid (e.g., POPC), and Cholesterol in chloroform at a desired molar ratio (e.g., 40:40:20). Causality: Chloroform ensures complete miscibility of the hydrophobic tails and polar headgroups, preventing premature phase separation[2].

• Solvent Evaporation: Dry the lipid mixture under a gentle stream of nitrogen gas, followed by vacuum desiccation for at least 2 hours. Causality: Residual chloroform alters the lipid packing parameter and can artificially induce non-bilayer phases. Vacuum ensures complete solvent removal.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., HEPES, pH 7.4) to a final lipid concentration of 1-5 mM. Vortex vigorously. Causality: DLPE has a Tm of -40°C[3]. Hydration must occur above the Tm to ensure the lipids are in the fluid (liquid-crystalline) phase, allowing them to self-assemble into multilamellar vesicles (MLVs). Room temperature is highly sufficient.

• Extrusion: Pass the MLV suspension through a polycarbonate membrane with 100 nm pores for 11-15 passes using a mini-extruder. Causality: Extrusion applies shear force that breaks down MLVs into uniformly sized Large Unilamellar Vesicles (LUVs), reducing light-scattering artifacts in downstream optical assays.

Protocol 2: Fluorescence Dequenching Fusion Assay

To validate the fusogenicity of the DLPE liposomes, a lipid-mixing assay is employed[9].

• Labeling: Prepare a batch of "Donor" liposomes containing 1 mol% NBD-PE (fluorophore) and 1 mol% Rhodamine-PE (quencher). Prepare "Acceptor" liposomes (unlabeled) with the standard DLPE formulation.

• Baseline Measurement: Mix Donors and Acceptors at a 1:4 ratio in a cuvette. Excite at 460 nm and monitor NBD emission at 530 nm. Causality: In the intact Donor liposome, NBD fluorescence is quenched by Rhodamine via FRET due to their close proximity.

• Triggering Fusion: Introduce the fusion trigger (e.g., a fusogenic peptide, tethering complex, or a drop in pH).

• Validation: Monitor the increase in NBD fluorescence. Causality: As Donor and Acceptor membranes fuse, the lipids diffuse laterally. The increased surface area dilutes the NBD and Rhodamine lipids, relieving the FRET quenching and resulting in a measurable fluorescence spike.

Caption: Step-by-step workflow for the preparation and validation of DLPE-containing fusogenic LUVs.

References

• National Institutes of Health (NIH). "Structure of the endosomal CORVET tethering complex." PMC - NIH. Available at:[Link]

• National Institutes of Health (NIH). "Revisit the Correlation between the Elastic Mechanics and Fusion of Lipid Membranes." PMC - NIH. Available at: [Link]

• PNAS. "The conical shape of DIM lipids promotes Mycobacterium tuberculosis infection of macrophages." Proceedings of the National Academy of Sciences. Available at: [Link]

• ResearchGate. "1,2-Dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLiPE)." ResearchGate. Available at: [Link]

• ACS Publications. "PEGylated Liposomes as Carriers of Hydrophobic Porphyrins." The Journal of Physical Chemistry B. Available at: [Link]

• RSC Publishing. "PEGylated lipid screening, composition optimization, and structure–activity relationship determination for lipid nanoparticle-mediated mRNA delivery." Nanoscale. Available at: [Link]

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• 2. 18:2 PE 99 (TLC) chloroform Avanti Polar Lipids [sigmaaldrich.com]
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• 4. Revisit the Correlation between the Elastic Mechanics and Fusion of Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. PEGylated lipid screening, composition optimization, and structure–activity relationship determination for lipid nanoparticle-mediated mRNA delivery - Nanoscale (RSC Publishing) DOI:10.1039/D5NR00433K [pubs.rsc.org]
• 8. Structure of the endosomal CORVET tethering complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

The Intrinsic Drive of Dilinoleoylphosphatidylethanolamine Towards Non-Lamellar Phases: A Mechanistic Guide

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the mechanism by which 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLPE) promotes the formation of non-lamellar lipid phases, particularly the inverted hexagonal (HII) phase. Moving beyond a mere description of the phenomenon, we dissect the underlying biophysical principles, focusing on the unique molecular geometry of DLPE and the profound influence of its polyunsaturated acyl chains. This document is designed to equip researchers and drug development professionals with a comprehensive understanding of DLPE's phase behavior, the experimental methodologies to characterize it, and its implications for advanced applications such as drug delivery and membrane fusion studies.

Introduction: Beyond the Bilayer - The Concept of Lipid Polymorphism

Biological membranes are often depicted as simple, flat lipid bilayers. However, this is a significant oversimplification. Membrane lipids possess the remarkable ability to self-assemble into a variety of three-dimensional structures, a phenomenon known as lipid polymorphism. These structures, or phases, are dictated by a delicate interplay of molecular shape, temperature, hydration, and interactions with other molecules.[1]

The transition from the familiar lamellar liquid-crystalline (Lα) phase, which forms the basis of cell membranes, to non-lamellar structures like the inverted hexagonal (HII) and various cubic (QII) phases, is not merely a biophysical curiosity.[2] These transitions are implicated in fundamental biological processes such as membrane fusion and fission, and they are harnessed in the design of sophisticated lipid-based drug delivery systems.[1][3]

At the heart of this polymorphic behavior lies the concept of the critical packing parameter (CPP) , or molecular shape, which relates the volume of the lipid's hydrocarbon chains (v), the area of its headgroup (a), and the length of its acyl chains (lc) through the formula:

CPP = v / (a * lc)

This dimensionless number provides a powerful predictive tool for the type of aggregate structure a lipid will form in an aqueous environment.

• CPP ≈ 1: Cylindrical shape, favoring the formation of planar lamellar bilayers (Lα).

• CPP > 1: Inverted cone or wedge shape, promoting structures with negative curvature, such as the inverted hexagonal (HII) phase.

• CPP < 1: Cone shape, leading to structures with positive curvature, like micelles.

Phosphatidylethanolamines (PEs) as a class, and DLPE in particular, are prime examples of lipids with a CPP greater than 1, predisposing them to form non-lamellar structures.

The Molecular Architecture of DLPE: A Potent Driver of Negative Curvature

The strong propensity of DLPE to abandon the planar bilayer arrangement in favor of curved, non-lamellar phases stems directly from its molecular structure. Several key features contribute to its large critical packing parameter and, consequently, its significant negative spontaneous curvature.

The Small Ethanolamine Headgroup

Compared to the bulkier phosphocholine (PC) headgroup, the ethanolamine moiety of DLPE is significantly smaller. This reduced headgroup size (a smaller 'a' in the CPP equation) minimizes the area occupied at the lipid-water interface. Furthermore, the primary amine of the ethanolamine headgroup can participate in intermolecular hydrogen bonding with adjacent phosphate groups, further restricting its effective size and promoting closer packing of the headgroups.[4]

The Expansive Linoleoyl Acyl Chains

The defining feature of DLPE is the presence of two linoleoyl (18:2) acyl chains. Each chain contains two cis double bonds, which introduce rigid kinks. These kinks dramatically increase the cross-sectional area of the hydrocarbon tail region (a larger 'v' in the CPP equation) compared to saturated or even monounsaturated acyl chains of the same length.[5] This creates a significant steric hindrance in the hydrophobic core of a bilayer, leading to what is known as "packing frustration."

The combination of a small headgroup and voluminous, splayed acyl chains gives DLPE a pronounced inverted cone or wedge shape, making the formation of a planar bilayer energetically unfavorable. To alleviate this packing stress, the lipid monolayer prefers to curve away from the aqueous phase, a property quantified by its spontaneous curvature (J0) . For lipids like DLPE that favor the HII phase, the spontaneous curvature is significantly negative.[6][7]

graph TD { rankdir="LR"; node [shape=plaintext];

}

Fig 1: The relationship between DLPE's molecular structure and its phase preference.

The Lamellar-to-Inverted Hexagonal (Lα → HII) Phase Transition

For pure DLPE and other polyunsaturated PEs, the transition from a bilayer to an inverted hexagonal phase occurs at temperatures below 0°C. This low transition temperature (TH) highlights the inherent instability of the lamellar phase for this lipid. The HII phase is characterized by a hexagonal lattice of cylindrical, water-filled tubes lined by the lipid headgroups, with the hydrocarbon chains radiating outwards into a continuous hydrocarbon matrix.

The transition from a collection of planar bilayers to this intricate three-dimensional structure is not instantaneous. It is believed to proceed through a series of high-energy intermediate structures, a process that is also thought to be central to membrane fusion.[8] The "stalk-pore" model is a widely accepted mechanism:

• Close Apposition: Two lipid bilayers must first come into close proximity.

• Stalk Formation: A local, hour-glass shaped connection, known as a "stalk," forms between the outer leaflets of the two apposing bilayers. This intermediate is highly curved and its formation is facilitated by lipids with negative spontaneous curvature like DLPE.

• Trans-Monolayer Contact (TMC) and HII Elongation: The stalk can then evolve into a trans-monolayer contact, which can subsequently elongate and recruit more lipid molecules to form the cylindrical tubes of the HII phase.[8]

Experimental Characterization of DLPE Phase Behavior

A multi-technique approach is essential for the unambiguous characterization of lipid phases and their transitions. The following section outlines the core experimental workflows for studying DLPE's polymorphic behavior.

Sample Preparation: The Foundation of Reliable Data

The initial preparation of the lipid dispersion is a critical step that dictates the quality and reproducibility of subsequent analyses.

Causality Behind the Protocol: The goal is to create a homogenous, fully hydrated suspension of lipids. The freeze-thaw cycles are crucial for disrupting stacked, dehydrated lipid structures and ensuring that water is evenly distributed throughout the sample, allowing the lipids to adopt their thermodynamically favored phase.

Step-by-Step Protocol:

• Lipid Film Formation: Dissolve a known quantity of high-purity DLPE in a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-bottom flask.

• Solvent Evaporation: Remove the solvent under a gentle stream of inert gas (e.g., nitrogen or argon) while rotating the flask to create a thin, even lipid film on the inner surface.

• Vacuum Desiccation: Place the flask under high vacuum for at least 2-4 hours (or overnight) to remove any residual solvent.

• Hydration: Add the desired aqueous buffer (e.g., phosphate-buffered saline, Tris buffer) to the lipid film. The volume should be calculated to achieve the desired lipid concentration.

• Vortexing: Vigorously vortex the flask to disperse the lipid film, creating a milky suspension of multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles: Subject the MLV suspension to at least five cycles of freezing in liquid nitrogen followed by thawing in a warm water bath (e.g., 40-50°C). Vortex the sample between each cycle. This process promotes the formation of large, unilamellar vesicles and ensures complete hydration.

31P Nuclear Magnetic Resonance (NMR) Spectroscopy

31P NMR is a powerful, non-invasive technique for identifying the overall phase of a phospholipid dispersion. The signal from the phosphorus nucleus in the lipid headgroup is highly sensitive to the motional averaging it experiences, which is dictated by the geometry of the lipid aggregate.

Causality Behind the Technique: In a lamellar phase, lipid molecules can rotate rapidly around their long axis, but their movement is restricted in other dimensions. This anisotropic motion results in a characteristic "powder pattern" spectrum with a high-field shoulder and a low-field tail. In the HII phase, lipids can diffuse laterally around the narrow water cylinders, introducing an additional axis of motional averaging. This results in a powder pattern that is reversed in sign and reduced in width by a factor of two compared to the lamellar phase. Isotropic phases, such as cubic phases or small vesicles, allow for rapid, isotropic tumbling, which averages the chemical shift anisotropy to zero, resulting in a single, sharp peak.[9][10][11]

Step-by-Step Protocol:

• Sample Preparation: Prepare a hydrated DLPE sample as described in section 4.1. A typical concentration for 31P NMR is 20-50 mg/mL.

• Transfer to NMR Tube: Transfer approximately 0.5-0.6 mL of the lipid dispersion into a suitable NMR tube.

• Spectrometer Setup: Place the sample in a high-field NMR spectrometer equipped with a broadband probe tuned to the 31P frequency.

• Data Acquisition: Acquire a proton-decoupled 31P NMR spectrum. Key parameters to set include:

  • A relatively short pulse width (to excite the entire powder pattern).

  • A sufficient relaxation delay (typically 1-2 seconds) to allow for full recovery of the magnetization.

  • Broadband proton decoupling to remove peak broadening from 1H-31P coupling.

• Data Processing and Interpretation: Process the free induction decay (FID) with an appropriate line broadening (e.g., 50-100 Hz) and Fourier transform. Analyze the resulting lineshape to determine the phase.

Lipid Phase	31P NMR Lineshape	Chemical Shift Anisotropy (Δσ)
Lamellar (Lα)	Asymmetric powder pattern with a high-field shoulder	~ -40 to -50 ppm
Inverted Hexagonal (HII)	Asymmetric powder pattern with a low-field shoulder	~ +20 to +25 ppm
Isotropic (Cubic, Micelles)	Sharp, symmetric peak	~ 0 ppm

graph { layout=neato; node [shape=box, style=rounded, fontname="Helvetica"]; edge [fontname="Helvetica"];

}

Fig 2: Workflow for lipid phase identification using 31P NMR.

Small-Angle X-ray Scattering (SAXS)

SAXS provides detailed structural information about the long-range order and dimensions of lipid assemblies. By analyzing the positions of the diffraction peaks, one can determine the phase symmetry and calculate key structural parameters like the lattice spacing.

Causality Behind the Technique: Ordered lipid phases will diffract X-rays in a pattern characteristic of their lattice symmetry. For lamellar phases, the diffraction peaks are spaced in integer ratios (1, 2, 3, ...). For the two-dimensional hexagonal lattice of the HII phase, the peak positions follow a specific ratio of 1, √3, √4, √7, ...[2][12]

Step-by-Step Protocol:

• Sample Preparation: Prepare a hydrated DLPE sample (typically 10-20 mg/mL).

• Sample Loading: Load the sample into a thin-walled quartz or glass capillary tube (e.g., 1.5 mm diameter) and seal the ends.

• Instrument Setup: Mount the capillary in a temperature-controlled sample holder in the SAXS instrument.

• Data Collection: Expose the sample to a collimated X-ray beam and collect the scattered radiation on a 2D detector. Collect data as a function of temperature to observe phase transitions.

• Data Analysis:

  • Radially average the 2D scattering pattern to obtain a 1D plot of intensity versus the scattering vector, q (q = 4πsin(θ)/λ, where 2θ is the scattering angle and λ is the X-ray wavelength).

  • Identify the positions (qhkl) of the diffraction peaks.

  • Determine the ratio of the peak positions to identify the phase symmetry.

  • Calculate the lattice parameter (d-spacing) from the position of the primary peak. For the HII phase, the lattice parameter 'a' is calculated from the first peak (q10) as a = 4π / (√3 * q10).

Cryo-Transmission Electron Microscopy (Cryo-TEM)

Cryo-TEM offers direct visualization of the lipid nanostructures, providing unparalleled morphological information. Unlike other techniques that provide ensemble-averaged data, cryo-TEM allows for the observation of individual particles and coexisting phases.

Causality Behind the Technique: The key to cryo-TEM is the rapid vitrification of the sample. By plunge-freezing the aqueous dispersion in a cryogen (like liquid ethane), water molecules are "frozen" in a disordered, glass-like state (vitreous ice) rather than forming crystalline ice. This preserves the native, hydrated structure of the lipid assemblies, which can then be imaged directly in the electron microscope.[5]

Step-by-Step Protocol:

• Grid Preparation: Place a TEM grid (typically a copper grid with a holey carbon film) in the climate-controlled chamber of a vitrification robot (e.g., a Vitrobot).

• Sample Application: Apply a small droplet (3-4 µL) of the lipid dispersion onto the grid.

• Blotting: The grid is then blotted with filter paper to create a thin film of the sample spanning the holes in the carbon support. The blotting time is a critical parameter that determines the final ice thickness.

• Plunge-Freezing: Immediately after blotting, the grid is rapidly plunged into a reservoir of liquid ethane, vitrifying the sample.

• Imaging: The vitrified grid is transferred to a cryo-electron microscope, where it is maintained at liquid nitrogen temperatures. Images are acquired under low-dose conditions to minimize radiation damage to the sample.

• Image Analysis: The resulting images can reveal the morphology of the lipid particles. For HII phases (often found in dispersed particles called "hexosomes"), the internal structure of hexagonally packed water channels can be directly visualized.

Summary of DLPE's Biophysical Properties and Implications

The unique molecular characteristics of DLPE translate into a set of biophysical properties that make it a powerful tool in lipid research and a key component in advanced drug delivery formulations.

Property	Typical Value/Behavior for DLPE	Consequence/Implication
Molecular Shape	Inverted Cone (CPP > 1)	Strong intrinsic drive to form negatively curved structures.
Spontaneous Curvature (J0)	Highly Negative	Promotes the formation of HII and cubic phases; facilitates membrane fusion.
Lα → HII Transition (TH)	Below 0°C	The lamellar phase is inherently unstable; readily forms non-lamellar structures under physiological conditions.
Phase Behavior in Mixtures	Induces non-lamellar phases in mixtures with lamellar-forming lipids (e.g., PC)	Can be used to destabilize liposomal membranes in a controlled manner (e.g., for pH-sensitive drug release).[9]

Conclusion and Future Directions

Dilinoleoylphosphatidylethanolamine is not merely another phospholipid; its molecular architecture imparts a powerful and intrinsic drive towards the formation of non-lamellar phases. The combination of a compact ethanolamine headgroup and two highly unsaturated, kinked linoleoyl chains results in a pronounced inverted cone shape, packing frustration within a bilayer, and a strong preference for negative curvature. This guide has detailed the mechanistic basis for this behavior and outlined the key experimental workflows—31P NMR, SAXS, and Cryo-TEM—required for its comprehensive characterization.

For researchers in drug development, understanding and harnessing the non-lamellar tendencies of DLPE is crucial for designing next-generation lipid nanoparticles. The ability of DLPE to destabilize bilayers and promote fusion is being exploited to create "fusogenic" liposomes that can more efficiently deliver their cargo into the cytoplasm of target cells. As our understanding of the intricate interplay between lipid structure and biological function continues to grow, lipids like DLPE will undoubtedly remain at the forefront of innovation in membrane biophysics and advanced therapeutic design.

References

• Hui, S. W., Stewart, T. P., Yeagle, P. L., & Albert, A. D. (1983). Polymorphic phase behaviour of dilinoleoylphosphatidylethanolamine and palmitoyloleoylphosphatidylcholine mixtures. Structural changes between hexagonal, cubic and bilayer phases. Biochimica et Biophysica Acta (BBA) - Biomembranes, 731(2), 177-185. [Link]

• Kasuya, T., & Fuller, N. (2024). Cryogenic Transmission Electron Microscopy for the Evaluation of Lipid-Based Nanomedicines: Principles, Applications, and Challenges. Journal of Pharmaceutical Sciences, 113(1), 1-14. [Link]

• Victorov, A. V., Janes, N., Taraschi, T. F., & Hoek, J. B. (1997). Packing constraints and electrostatic surface potentials determine transmembrane asymmetry of phosphatidylethanol. Biophysical Journal, 72(5), 2236-2246. [Link]

• Marsh, D. (2007). Lateral pressure profile, spontaneous curvature frustration, and the incorporation and conformation of proteins in membranes. Biophysical Journal, 93(11), 3884-3899. [Link]

• Kollmitzer, B., Heftberger, P., Raghunathan, V. A., & Pabst, G. (2013). Monolayer spontaneous curvature of raft-forming membrane lipids. Biophysical Journal, 105(8), 1813-1821. [Link]

• Victorov, A. V., & Hoek, J. B. (1996). Phosphatidylethanol as a 13C-NMR probe for reporting packing constraints in phospholipid membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1282(2), 227-234. [Link]

• Garidel, P., & Funari, S. S. (2002). Temperature Induced Lamellar to Hexagonal Phase Transition in Lipoplexes. HASYLAB Annual Report. [Link]

• Siegel, D. P. (1986). Transitions between lamellar, cubic, and inverted hexagonal lipid phases and their implications for membrane fusion. Biophysical Journal, 49(6), 1155-1170. [Link]

• Cullis, P. R., & de Kruijff, B. (1976). 31P NMR studies of unsonicated aqueous dispersions of approved phospholipids in a hexagonal phase. Biochimica et Biophysica Acta (BBA) - Biomembranes, 436(3), 523-540. [Link]

• Gołębiowska, J., & Fita, P. (2018). 31P NMR studies of phospholipids. Postępy Biochemii, 64(2), 126-135. [Link]

• Tenchov, B., Koynova, R., & Antonov, P. (2013). Transitions between lamellar and nonlamellar phases in membrane lipids and their physiological roles. OA Biochemistry, 1(1), 9. [Link]

• Hafez, I. M., & Cullis, P. R. (2001). Roles of lipid polymorphism in intracellular delivery. Advanced Drug Delivery Reviews, 47(2-3), 139-148. [Link]

• Siegel, D. P., Banschbach, J., & Yeagle, P. L. (1989). The mechanism of lamellar-to-inverted hexagonal phase transitions in phosphatidylethanolamine: implications for membrane fusion mechanisms. Biochemistry, 28(21), 8567-8575. [Link]

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• 5. Packing constraints and electrostatic surface potentials determine transmembrane asymmetry of phosphatidylethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lateral Pressure Profile, Spontaneous Curvature Frustration, and the Incorporation and Conformation of Proteins in Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Monolayer spontaneous curvature of raft-forming membrane lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Spin label ESR and 31P-NMR studies of the cubic and inverted hexagonal phases of dimyristoylphosphatidylcholine/myristic acid (1:2, mol/mol) mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Protocol for Preparing Dilinoleoylphosphatidylethanolamine (DLPE) Liposomes: Mechanistic Insights and Methodology

Target Audience: Researchers, scientists, and drug development professionals. Application: Stimuli-responsive drug delivery, fusogenic nanoparticle formulation, and membrane biophysics.

Mechanistic Insights: The Biophysics of DLPE

1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLPE) is a highly unsaturated, non-bilayer-forming phospholipid. In the development of advanced lipid nanoparticles (LNPs) and liposomes, DLPE is prized for its fusogenic properties, making it a critical component in endosomal escape mechanisms and stimuli-responsive drug delivery systems [1].

However, working with DLPE requires a deep understanding of its biophysical constraints to ensure the formulation of a self-validating, stable liposomal system.

The Conical Shape and Phase Behavior

Unlike cylindrical lipids such as phosphatidylcholines (PCs) that spontaneously form lamellar bilayers ( ), DLPE possesses a small, minimally hydrated ethanolamine headgroup paired with two bulky, unsaturated linoleoyl (18:2) acyl chains. This geometry gives DLPE a packing parameter greater than 1, adopting a "conical" shape [2]. Consequently, pure DLPE strongly favors the inverted hexagonal phase ( ) at physiological temperatures.

Expertise & Causality: To force DLPE into a stable liposomal bilayer, it must be co-formulated with a helper lipid (e.g., DOPC or POPC) that possesses a complementary geometry (cylindrical or inverted-conical), or it must be hydrated at a high pH (>8.5) where the amine headgroup becomes deprotonated. Deprotonation increases electrostatic repulsion and the effective headgroup area, stabilizing the phase [4]. For standard physiological applications, a 1:1 molar ratio of DLPE to DOPC is the gold standard for maintaining bilayer integrity while preserving fusogenic potential.

Oxidation Susceptibility

Each DLPE molecule contains four double bonds (two per 18:2 chain) featuring doubly allylic hydrogens. This makes DLPE exceptionally susceptible to auto-oxidation and lipid peroxidation [3]. Self-Validating Control: Every step of this protocol mandates the use of degassed buffers and inert gas (Argon/Nitrogen) overlays. A shift in the expected zeta potential or an increase in polydispersity often serves as an intrinsic indicator of lipid oxidation.

Materials and Reagents

To ensure reproducibility and minimize degradation, use high-purity reagents and anhydrous solvents.

Table 1: Required Materials for DLPE/DOPC Liposome Preparation

Category	Item	Function
Lipids	DLPE (18:2 PE)	Primary fusogenic lipid; drives membrane fusion [3].
Lipids	DOPC (18:1 PC)	Helper lipid; stabilizes the lamellar ( ) bilayer phase.
Solvents	Chloroform (Anhydrous, >99.9%)	Ensures complete and homogenous lipid dissolution.
Buffers	HEPES-Buffered Saline (HBS, pH 7.4)	Hydration medium; must be thoroughly degassed prior to use.
Gases	Argon or Nitrogen (High Purity)	Displaces oxygen to prevent peroxidation of 18:2 acyl chains.
Equipment	Polycarbonate Membranes (100 nm)	Defines the final vesicle size during extrusion.

Experimental Workflow

The following diagram illustrates the critical path for generating Large Unilamellar Vesicles (LUVs) via thin-film hydration and extrusion.

Figure 1: Step-by-step workflow for the preparation of DLPE liposomes via thin-film hydration.

Step-by-Step Methodology

Phase I: Thin-Film Formation

• Lipid Aliquoting: Using a gas-tight glass syringe, aliquot DLPE and DOPC dissolved in anhydrous chloroform into a clean glass vial. A standard working concentration is 10 mg/mL total lipid at a 1:1 molar ratio.

• Solvent Evaporation: Connect a Pasteur pipette to a Nitrogen or Argon line. Direct a gentle stream of gas over the lipid solution while continuously rotating the vial at a 45-degree angle.

  • Causality: Rotation increases the surface area, ensuring the formation of a uniform, ultra-thin lipid film rather than a thick cake, which would resist hydration [1].

• Vacuum Desiccation: Once the film appears dry, place the open vial in a vacuum desiccator attached to a high-vacuum pump for a minimum of 2 hours (preferably overnight). This removes trace chloroform trapped within the lipid matrix, which can cause liposome toxicity and destabilize the bilayer.

Phase II: Hydration

• Buffer Preparation: Degas the HEPES-Buffered Saline (HBS) by sonicating under vacuum for 15 minutes.

• Film Hydration: Add the degassed HBS to the lipid film to achieve the desired final concentration (e.g., 5 mg/mL).

  • Expert Insight: The phase transition temperature ( ) of DLPE is well below 0°C [4]. Unlike saturated lipids (e.g., DPPC or DSPE) that require heating to 50–60°C, DLPE films must be hydrated at room temperature (20–25°C) to minimize thermal oxidation of the double bonds.

• Vortexing: Seal the vial and vortex vigorously for 5 to 10 minutes until the lipid film is completely suspended. The solution will appear milky and opaque, indicating the successful formation of Multilamellar Vesicles (MLVs).

Phase III: Extrusion and Sizing

• Extruder Assembly: Assemble a mini-extruder using two filter supports and one 100 nm polycarbonate track-etched membrane. Wet the membrane with HBS prior to assembly to prevent lipid adsorption.

• Size Reduction: Load the MLV suspension into one of the gas-tight syringes. Pass the suspension through the membrane to the opposing syringe. Repeat this process for a total of 11 to 21 passes .

  • Expert Insight: Always perform an odd number of passes. This ensures that the final extrudate ends up in the destination syringe, leaving any large, unextruded aggregates behind in the origin syringe [1].

• Storage: Transfer the resulting Large Unilamellar Vesicles (LUVs) to a sterile vial. Flush the headspace with Argon gas, seal tightly, and store at 4°C. Do not freeze , as ice crystal formation will rupture the vesicles and induce aggregation.

Quality Control & Validation

To ensure the liposomes function as a self-validating system, perform baseline characterization immediately after preparation. Deviations from the parameters below indicate protocol failure (e.g., oxidation, incomplete solvent removal, or membrane rupture).

Table 2: Quality Control Metrics for DLPE/DOPC (1:1) Liposomes

Parameter	Analytical Method	Expected Range	Troubleshooting & Causality
Z-Average Size	Dynamic Light Scattering (DLS)	100 – 130 nm	>150 nm: Indicates insufficient extrusion passes or a ruptured polycarbonate membrane.
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.15	>0.20: Suggests a heterogeneous population. Re-extrude the sample 5 additional times.
Zeta Potential	Electrophoretic Light Scattering	-2 to -10 mV	< -15 mV: Highly negative values indicate lipid peroxidation (formation of carboxylic acids from cleaved 18:2 chains). Discard batch.

References

• Beltrán, O., et al. "The conical shape of DIM lipids promotes Mycobacterium tuberculosis infection of macrophages." Proceedings of the National Academy of Sciences (PNAS), 116(45), 2019. URL:[Link]

• Dhar, P., et al. "Monitoring Phases and Phase Transitions in Phosphatidylethanolamine Monolayers Using Active Interfacial Microrheology." National Institutes of Health (NIH) - PubMed Central, 2014. URL:[Link]

Dilinoleoylphosphatidylethanolamine applications in lipid nanoparticle (LNP) formulation

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I'm now integrating visualizations to enhance understanding. Quantitative data will be presented in tables. Methodologies will be step-by-step. I'm planning to use Graphviz (DOT) diagrams to illustrate pathways and workflows, adhering to a 760px maximum width and a specific color palette for optimal contrast and readability. Each visual will have a brief caption.

Analyzing Lipid Comparisons

I'm now focusing on a direct comparison between DLPE and other helper lipids, particularly DOPE and DSPC. I'm highlighting DLPE's fusogenicity and bilayer fluidity advantages. I'm structuring the guide to cover the essential components of LNPs: ionizable lipid, helper lipid, cholesterol, and PEG-lipid. I'm detailing the key aspects, like the title, rationale, and a detailed mechanistic diagram showing endosomal escape. I'm developing a table with quantitative data. I am writing an experimental protocol for the microfluidic formulation of DLPE-LNPs. I am also planning another DOT diagram.

Drafting Transfection Protocol

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Expanding Literature Review

I'm now incorporating recent findings. I'm focusing on key publications regarding membrane lipid reactivity, and the influence of nonbilayer lipids on membrane proteins. I'm expanding my introduction to cover the critical role of helper lipids in LNP stability and delivery, highlighting DLPE's unique molecular geometry advantages. I'm noting DLPE's fusogenic characteristics, referencing literature regarding its role in endosomal escape. My goal is a robust literature review.

Elaborating Endosomal Escape

I'm delving further into DLPE's fusogenic properties in the context of endosomal escape. I'm focusing on its cone shape and its interaction with acidic environments. I'm emphasizing the synergy between protonation and HII​ propensity to lower the activation energy for fusion, and how multiple unsaturations make it susceptible to oxidation. I'm still working on the DOT diagram.

Designing Visual Diagram

I'm currently working on a DOT diagram depicting endosomal escape, defining a color scheme for visual clarity. I'm assigning specific colors to nodes representing key processes like cellular uptake, endosome acidification, and ionizable lipid protonation. I'm focusing on creating a clear and informative visual aid.

Finalizing Escape Mechanism

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Evaluating Transfection Efficiency

I'm now incorporating recent findings. My focus is on very high and hard-to-transfect cells. I've noted that optimizing lipid molar ratios is critical for particle size and efficiency, citing the role of XGBoost and Bayesian methods. I'm now drafting a detailed microfluidic formulation protocol, including in-process checks. I am writing a table of materials needed.

Refining Formulation Protocol

I'm now detailing the LNP formulation protocol, explaining that 10 mol% DLPE provides sufficient fusogenicity, while >20% risks destabilization. I'm focusing on pH 4.0 citrate buffer to ensure ionizable lipid protonation for mRNA complexation. I'm integrating NanoAssemblr microfluidic mixing parameters and in-process DLS validation with size and PDI targets.

Detailing Microfluidic Workflow

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Developing Analytical Workflow

I'm currently detailing the Ribogreen assay for encapsulation efficiency, outlining the steps for intact and lysed LNPs. I am drafting the equations for EE% calculation and a validation check with a target of >90%. I'm also preparing the in vitro transfection protocol, including cell seeding, LNP treatment with dose range, and protein expression assessment, focusing on HEK293T and T-cells. I'm focusing on the trustworthiness of the application note.

Clarifying Formulation Conditions

I'm now detailing the role of the N/P ratio and pH in LNP formulation. I'm focusing on their impact on particle size, encapsulation efficiency, and transfection efficacy, with a clear explanation of validation steps. I'm ensuring all citations are in the required format and accurately referenced. I'm working to expand the microfluidic workflow.

Optimizing Diagram Contrast

I'm now focusing on refining the DOT diagram's color contrast based on your feedback. I'm ensuring all color combinations provide sufficient contrast for readability, and optimizing the diagram's layout to keep it compact. I'm now testing readability with different color combinations. I'm finalizing the color assignments, ensuring they meet the given specifications.

Linking Literature Review

I'm now integrating recent research, emphasizing lipid molar ratio optimization with machine learning approaches [[1]]. DLPE's linoleoyl chains induce lateral pressure, and multiple unsaturations make it prone to oxidation. It induces a hexagonal phase (HII) in acidic conditions. I'm now linking the in-text citations.

Integrating Citations

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Connecting Fusogenicity and pH

I'm now integrating the provided citations on DLPE and refining the application note. I am explaining that the 18:2 chains are bulkier than the 18:1 (DOPE) configuration, increasing the cone angle. This lowers the energy barrier for the lamellar to hexagonal phase transition. I am also covering the rationale for using pH 4.0 for the aqueous phase, which fully protonates the ionizable lipid, whose pKa is typically 6.0-6.5.

Explaining Dye Assay

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Protocol for the Dissolution of Dilinoleoylphosphatidylethanolamine (DLPE) in Chloroform and Methanol Mixtures

An Application Guide for Researchers

Abstract

This comprehensive guide provides a detailed protocol and technical insights for the effective dissolution of 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLPE) in chloroform and methanol solvent systems. As a polyunsaturated phospholipid, DLPE is integral to the formulation of lipid nanoparticles (LNPs), liposomes, and other lipid-based drug delivery systems. However, its amphipathic nature and susceptibility to oxidation necessitate a carefully controlled dissolution process. This document outlines the scientific rationale for solvent selection, provides a step-by-step methodology, and offers troubleshooting guidance to ensure the preparation of stable, high-quality DLPE stock solutions for research and development applications.

Introduction: The Challenge of Handling DLPE

Dilinoleoylphosphatidylethanolamine (DLPE) is a phospholipid characterized by a polar ethanolamine headgroup and two non-polar linoleoyl (18:2) acyl chains. This amphipathic structure dictates its solubility, requiring a solvent system capable of interacting with both its hydrophilic and hydrophobic moieties. Furthermore, the two double bonds on each acyl chain make DLPE highly susceptible to oxidation, a process that can alter its physical properties and compromise experimental outcomes.[1][2][3] Oxidized phospholipids can lead to changes in membrane fluidity, improper protein binding, and the generation of cytotoxic byproducts, undermining the integrity of research.[1][2][4]

Therefore, preparing a clear, stable, and non-oxidized solution is the critical first step for any downstream application, from forming lipid films for liposome preparation to creating complex mixtures for lipid nanoparticle synthesis.[5]

Scientific Rationale: Why Chloroform and Methanol?

The combination of chloroform and methanol is a cornerstone of lipid chemistry, famously utilized in the lipid extraction methods developed by Folch and Bligh & Dyer.[6][7] The efficacy of this binary system lies in its ability to create a single-phase solvent environment that fully solvates amphipathic lipids like DLPE.

• Chloroform (CHCl₃): As a relatively non-polar solvent, chloroform effectively solvates the long, hydrophobic dilinoleoyl acyl chains of DLPE, preventing them from aggregating via hydrophobic interactions.

• Methanol (CH₃OH): This polar protic solvent serves two crucial functions. First, it interacts favorably with the polar phosphatidylethanolamine headgroup through hydrogen bonding. Second, it disrupts the intermolecular hydrogen bonds that can form between the amine and phosphate groups of adjacent DLPE molecules, breaking up aggregates and promoting dissolution.[6][8]

By combining these solvents, typically in a 2:1 or 3:1 (v/v) chloroform-to-methanol ratio, a synergistic solvent system is created that can effectively dissolve the entire phospholipid molecule, yielding a clear and homogenous solution.[9][10]

Molecular Interaction Diagram

The following diagram illustrates the solvation principle.

Caption: Step-by-step workflow for the dissolution and storage of DLPE.

Quantitative Guidelines and Troubleshooting

Table 1: Recommended Solvent Ratios & Concentrations

Parameter	Recommendation	Rationale
Solvent Ratio (v/v)	2:1 Chloroform:Methanol	Standard ratio providing a good balance of polarity to dissolve both moieties of the phospholipid. Effective for most PE species. [10][11][12]
3:1 Chloroform:Methanol	May improve solubility for lipids with very long or saturated chains, but 2:1 is typically sufficient for DLPE.
Typical Concentration	10-20 mg/mL	A common concentration range for preparing lipid films for liposome hydration. [5]Higher concentrations are possible but may require more vigorous mixing.
Storage Temperature	-20°C to -80°C	Minimizes solvent evaporation and slows potential degradation pathways. [13][14]

Table 2: Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Solution is cloudy or hazy	1. Incomplete dissolution.2. Lipid aggregation due to low temperature or insufficient solvent.3. Presence of water contamination.	1. Continue to vortex. Use a bath sonicator for 1-2 minutes.2. Gently warm the vial in your hand or a 30°C water bath briefly.3. Ensure solvents are anhydrous and proper lipid handling was followed.
A yellow tint appears in the solution	Oxidation of the polyunsaturated linoleoyl chains.	The solution is compromised and should be discarded. Review and improve inert gas handling techniques. Use fresh, high-purity solvents.
Precipitate forms upon storage at -20°C	The concentration may be too high for the solvent mixture at low temperatures.	Allow the vial to warm to room temperature and vortex to redissolve. Consider preparing a more dilute stock solution for future use.
Inconsistent results in downstream applications	1. Inaccurate concentration due to solvent evaporation.2. Lipid degradation from repeated freeze-thaw cycles.	1. Ensure vials are sealed with high-quality PTFE-lined caps. Prepare fresh solutions if evaporation is suspected.2. Always aliquot stock solutions to avoid compromising the entire batch.

Conclusion

The successful dissolution of dilinoleoylphosphatidylethanolamine is fundamental to its application in advanced lipid-based research. By understanding the physicochemical properties of DLPE and the rationale behind using a chloroform-methanol solvent system, researchers can reliably prepare high-quality, stable stock solutions. The keys to success are the meticulous exclusion of oxygen to prevent oxidation and the use of high-purity solvents to ensure a clear, homogenous solution. Adherence to this protocol will enhance experimental reproducibility and contribute to the integrity of the resulting data.

References

• Kagan, V. E., et al. (2000). Oxidation of unsaturated phospholipids in membrane bilayer mixtures is accompanied by membrane fluidity changes. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1487(1), 61-73. Available at: [Link]

• Slopsema, et al. (2013, September 1). Effect of oxidation of polyunsaturated phospholipids on the binding of proteins in monolayers. PubMed. Available at: [Link]

• Le-Marois, A., et al. (2020, September 28). Oxidation of Unsaturated Phospholipids: A Monolayer Study. Langmuir. Available at: [Link]

• Zhao, Z., & Xu, Y. (2010). An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples. PMC. Available at: [Link]

• Twinwood Cattle Company. (2015, December 18). Oxidation of Polyunsaturated Fatty Acids and its Impact on Food Quality and Human Health. Available at: [Link]

• IntechOpen. (2012, October 3). Oxidized Phospholipids: Introduction and Biological Significance. Available at: [Link]

• Gorden, et al. (2009, December 15). Effects of sample handling and storage on quantitative lipid analysis in human serum. PMC. Available at: [Link]

• ACS Publications. (2014, June 9). Aggregation, Fusion, and Leakage of Liposomes Induced by Peptides. Available at: [Link]

• Gorden, et al. (2009, December 15). Effects of sample handling and storage on quantitative lipid analysis in human serum. PubMed. Available at: [Link]

• Journal of Nutritional Science and Vitaminology. (1966). Phosphatidylcholine and Phosphatidylethanolamine. Available at: [Link]

• ResearchGate. (2023, January 4). How to separate lipid from coconut in chloroform methanol mixture?. Available at: [Link]

• SigmaAldrich.cn. Avanti® Polar Lipids. Available at: [Link]

• ResearchGate. (2020, February 25). What solvent mixture/ratio should I use for preparing liposomes by REV method?. Available at: [Link]

• Reis, A., et al. (2013). A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL. Journal of Lipid Research. Available at: [Link]

• ResearchGate. (2022, January 25). What solvent should I use to dissolve my lipid samples in before inject into Mass-Spec?. Available at: [Link]

• ResearchGate. (2024, June 28). Phospholipids storage conditions?. Available at: [Link]

• Ghorbani, M., et al. (2021, December 20). Advances in Lipid Extraction Methods—A Review. PMC. Available at: [Link]

• PubMed. (1975, October 15). Formation, size, and solubility in chloroform/methanol of products of protein synthesis in isolated mitochondria of rat liver and Zajdela hepatoma. Available at: [Link]

• ResearchGate. (2017, May 23). Which one will be a better solvent for phospholipids? Chloroform, hexane, methanol or any other?. Available at: [Link]

• Axelsson, M., & Gentili, F. (2014, February 24). A Single-Step Method for Rapid Extraction of Total Lipids from Green Microalgae. PMC. Available at: [Link]

• Ulmer, N. S., et al. (2018, August 8). Optimization of Folch, Bligh-Dyer, and Matyash sample-to-extraction solvent ratios for human plasma-based lipidomics studies. Analytica Chimica Acta. Available at: [Link]

Sources

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• 2. Effect of oxidation of polyunsaturated phospholipids on the binding of proteins in monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Oxidized Phospholipids: Introduction and Biological Significance | IntechOpen [intechopen.com]
• 5. 리포솜 준비 - Avanti® Polar Lipids [sigmaaldrich.com]
• 6. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Single-Step Method for Rapid Extraction of Total Lipids from Green Microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Formation, size, and solubility in chloroform/methanol of products of protein synthesis in isolated mitochondria of rat liver and Zajdela hepatoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note: Engineering In Vitro Membrane Fusion Assays Using Dilinoleoylphosphatidylethanolamine (DLPE)

Introduction & Mechanistic Rationale

Intracellular membrane fusion—whether driven by SNARE proteins, viral fusogens, or tethering complexes like HOPS—is a thermodynamically demanding process. To study these mechanisms in vitro, researchers reconstitute purified proteins into synthetic liposomes. However, forcing two lipid bilayers to merge requires overcoming a massive kinetic barrier known as hydration repulsion.

To create a self-validating, physiologically relevant in vitro system, the lipid matrix must be engineered to lower this activation energy. This is where 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLPE or 18:2 PE) becomes an indispensable reagent.

The Causality of Lipid Shape in Fusion

Membrane fusion proceeds through a highly curved intermediate structure known as the hemifusion stalk. Lipids with a cylindrical geometry (like standard phosphatidylcholines) resist this curvature. DLPE, conversely, possesses a small, poorly hydrated ethanolamine headgroup paired with bulky, kinked di-linoleoyl (18:2) acyl chains. This extreme conical shape generates negative spontaneous curvature , actively driving the membrane into non-lamellar intermediate structures (such as the inverted hexagonal HII​ phase)[1].

While dioleoylphosphatidylethanolamine (DOPE; 18:1 PE) is frequently used in fusion assays, DLPE is a significantly stronger enhancer of the HII​ phase due to the presence of two double bonds per acyl chain, allowing fusion to occur rapidly at physiological temperatures[2].

Fig 1. Thermodynamic pathway of membrane fusion highlighting DLPE's stabilization of the stalk intermediate.

Reagent Formulations & Quantitative Data

When modeling complex fusion events, such as yeast vacuolar fusion, the lipid composition must mimic the native organelle to support the recruitment of tethering factors while remaining fusogenic[3].

Table 1: Standard Vacuolar-Mimetic Lipid Composition for Fusion Assays

Lipid Component	Mol %	Mechanistic Function / Causality
DLPC (18:2 PC)	43.6%	Forms the bulk fluid bilayer matrix.
DLPE (18:2 PE)	18.0%	Cone-shaped fusogenic lipid; lowers stalk activation energy[3].
Soy PI	18.0%	Physiological mimic; required for specific tethering protein interactions.
Ergosterol	8.0%	Modulates membrane packing, fluidity, and microdomain formation.
DLPS (18:2 PS)	4.4%	Provides negative surface charge to facilitate electrostatic protein binding.

| Signaling Lipids (PA, DAG, PIPs) | ~8.0% | Essential cofactors for the binding of fusogens (e.g., the HOPS complex). |

Note: Data adapted from reconstituted vacuolar fusion models[3].

Table 2: Comparison of Fusion Readout Methodologies

Assay Type	Reporter System	What it Measures	Experimental Limitation
Lipid Mixing	NBD-PE / Rhodamine-PE	Outer/inner leaflet merging (FRET dequenching).	Cannot distinguish hemifusion (stalled stalk) from full fusion.

| Content Mixing | Cy5-Streptavidin / Biotin-PE | Aqueous lumen mixing (Full pore opening). | Susceptible to false positives from liposome lysis/leakage. |

Detailed Experimental Protocols

The following protocols establish a self-validating system to measure both lipid and content mixing using DLPE-enriched proteoliposomes.

Protocol A: Preparation of DLPE-Enriched Proteoliposomes

Pro-Tip: Because DLPE contains polyunsaturated linoleoyl chains, it is highly susceptible to lipid peroxidation. Always store lipid stocks under argon gas and utilize buffers containing metal chelators (e.g., EDTA) to prevent oxidation-induced artifacts.

• Lipid Film Hydration: In a glass vial, mix lipids dissolved in chloroform according to the ratios in Table 1. For FRET donor liposomes, include 1.5 mol% NBD-DPPE and 1.5 mol% Rhodamine-DPPE[3]. Dry the mixture under a gentle stream of nitrogen gas, followed by vacuum desiccation for 2 hours to remove residual solvent.

• Detergent Solubilization: Resuspend the dried lipid film in RB150 buffer (20 mM HEPES-NaOH, pH 7.4, 150 mM NaCl, 10% glycerol) containing 50 mM octyl-β-D-glucopyranoside (β-OG)[4].

• Protein Reconstitution: Add purified fusogenic proteins (e.g., SNAREs) at a 1:2500 protein-to-lipid molar ratio[3].

• Dialysis: Dialyze the mixture extensively against detergent-free RB150 buffer at 4°C using a 10 kDa MWCO membrane. The gradual removal of β-OG drives the spontaneous self-assembly of proteoliposomes[3].

• Purification: Isolate the fully formed proteoliposomes via Nycodenz density gradient flotation to remove any unincorporated proteins[5].

Protocol B: FRET-Based Lipid Mixing Assay

This assay relies on the distance-dependent quenching of NBD by Rhodamine. When donor and acceptor liposomes fuse, the fluorophores diffuse apart, resulting in a measurable increase in NBD fluorescence.

• Reaction Setup: In a 96-well black microplate, combine Donor and Acceptor proteoliposomes at a 1:9 molar ratio to ensure donor liposomes fuse primarily with unlabeled acceptors, maximizing the dequenching signal[3].

• Baseline Measurement: Monitor baseline NBD fluorescence (Excitation: 460 nm, Emission: 538 nm) for 5 minutes at 27°C[4].

• Trigger Fusion: Initiate the reaction by adding the appropriate fusogenic trigger (e.g., HOPS complex, Sec17/Sec18, or divalent cations)[5],[6].

• Kinetic Readout: Record fluorescence every 30 seconds for 60 minutes.

• Normalization (Self-Validation): At the end of the assay, add 0.1% (v/v) Triton X-100. This completely solubilizes the liposomes, infinitely diluting the FRET pairs to provide a maximum theoretical dequenching value ( Fmax​ ). Normalize the kinetic data as a percentage of this maximum[3].

Fig 2. Step-by-step workflow for the in vitro FRET-based lipid mixing assay using DLPE.

Protocol C: Content Mixing Assay (Lumenal Fusion)

To prove that full fusion (pore opening) has occurred rather than just hemifusion, researchers utilize a content mixing assay.

• Encapsulation: Prepare donor liposomes with entrapped Cy5-labeled streptavidin and acceptor liposomes with entrapped biotinylated R-phycoerythrin[3].

• Lysis Blockade (Self-Validation): Add 5 µM external, non-fluorescent streptavidin to the reaction buffer. Causality: This external sink immediately binds and quenches any biotinylated reporters that leak into the extra-liposomal space due to lysis. This ensures the resulting signal is exclusively caused by true, intact membrane fusion[5].

• Readout: Measure the FRET signal generated when Phycoerythrin and Cy5 mix within the fused lumen (Excitation: 496 nm, Emission: 670 nm)[5].

References

• The conical shape of DIM lipids promotes Mycobacterium tuberculosis infection of macrophages Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Fusion of tethered membranes can be driven by Sec18/NSF and Sec17/αSNAP without HOPS eLife URL: [Link]

• Tethering guides fusion-competent trans-SNARE assembly Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• The tethering complex HOPS catalyzes assembly of the soluble SNARE Vam7 into fusogenic trans-SNARE complexes Molecular Biology of the Cell (via PMC) URL:[Link]

• Effect of Phosphatidylethanolamine and Oleic Acid on Membrane Fusion: Phosphatidylethanolamine Circumvents the Classical Stalk Model The Journal of Physical Chemistry B (ACS) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. The tethering complex HOPS catalyzes assembly of the soluble SNARE Vam7 into fusogenic trans-SNARE complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Fusion of tethered membranes can be driven by Sec18/NSF and Sec17/αSNAP without HOPS | eLife [elifesciences.org]
• 6. Fusion of tethered membranes can be driven by Sec18/NSF and Sec17/αSNAP without HOPS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving LNP transfection efficiency using dilinoleoylphosphatidylethanolamine

Focus Area: Optimizing Transfection Efficiency with Dilinoleoylphosphatidylethanolamine (DLPE)

Welcome to the Technical Support Center for Lipid Nanoparticle (LNP) formulation. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the thermodynamic and structural causality behind LNP behavior, providing you with self-validating protocols and mechanistic insights to master DLPE-integrated formulations.

The Mechanistic Advantage of DLPE

In standard LNP formulations, helper lipids dictate the structural dynamics of the lipid bilayer. While DSPC provides excellent stability, its cylindrical geometry and saturated tails restrict membrane fusogenicity. DOPE (dioleoylphosphatidylethanolamine) is frequently used to enhance endosomal escape because its cone shape favors the inverted hexagonal ( HII​ ) phase.

However, substituting DOPE with DLPE (1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine) introduces a critical thermodynamic advantage. DLPE contains two linoleoyl tails (18:2), providing four double bonds per molecule. This polyunsaturation significantly increases the lipid tail cross-sectional area and membrane fluidity, lowering the energy barrier required for the lamellar-to- HII​ phase shift. Consequently, DLPE-LNPs exhibit superior endosomal membrane disruption, yielding 1 compared to standard DOPE or DSPC formulations[1].

DLPE-mediated LNP endosomal escape via pH-dependent H_II phase transition.

Self-Validating Protocol: Formulating DLPE-LNPs

To ensure reproducibility, this microfluidic mixing protocol is designed as a self-validating system. Each critical phase includes a built-in validation checkpoint to confirm thermodynamic and chemical stability before proceeding.

Step 1: Lipid Phase Preparation

• Action: Dissolve the ionizable lipid, DLPE, cholesterol, and PEG-lipid in absolute ethanol at a molar ratio of 50:10:38.5:1.5.

• Causality: The 10 mol% DLPE provides the necessary fusogenicity, while 38.5 mol% cholesterol fills the interstitial gaps between the highly unsaturated DLPE tails.

• Validation Checkpoint: Visually inspect the solution. It must be optically clear. Any turbidity indicates incomplete solubilization of cholesterol or DLPE, which will cause catastrophic particle aggregation downstream.

Step 2: Aqueous Phase Preparation

• Action: Dilute the mRNA/siRNA in 50 mM citrate buffer (pH 4.0).

• Causality: The acidic pH ensures the ionizable lipids become fully protonated during mixing, driving electrostatic complexation with the negatively charged nucleic acids.

• Validation Checkpoint: Calculate and verify the N/P (nitrogen-to-phosphate) ratio. Target an N/P ratio of 6:1. Deviations >10% will result in unbound payload or empty LNPs.

Step 3: Microfluidic Mixing

• Action: Combine the aqueous and lipid phases using a microfluidic mixer at a 3:1 flow rate ratio (Aqueous:Ethanol) with a total flow rate of 12 mL/min.

Step 4: Buffer Exchange & Neutralization

• Action: Immediately dialyze the mixture against 1X PBS (pH 7.4) for 18 hours using a 10 kDa MWCO cassette.

• Validation Checkpoint: Measure the final pH to confirm it has stabilized at 7.4. This neutralizes the ionizable lipid, locking the LNP into a stable, hydrophobic solid-core structure.

Step 5: Characterization

• Validation Checkpoint: Measure particle size and polydispersity index (PDI) via Dynamic Light Scattering (DLS). A successful DLPE-LNP formulation must yield a Z-average of 60-90 nm and a PDI < 0.15.

Microfluidic formulation workflow for DLPE-integrated lipid nanoparticles.

Troubleshooting Guide & FAQs

Q1: My DLPE-LNPs show high encapsulation efficiency but poor in vitro transfection. What is the mechanistic cause? A: This is often caused by an over-stabilized lipid bilayer preventing the HII​ phase transition. While DLPE is highly fusogenic, an excess of PEG-lipid can counteract its cone-shaped geometry. The "PEG layer" creates steric hindrance that 2[2]. Resolution: Reduce the PEG-lipid molar ratio from 1.5% to 1.0% or 0.5%. Additionally, ensure your biological assay is running at physiological temperature (37°C), as3[3].

Q2: I am observing particle aggregation (PDI > 0.25) post-dialysis when using DLPE instead of DSPC. How do I fix this? A: DLPE's polyunsaturated tails make the lipid bilayer significantly more fluid and prone to dynamic instability compared to the saturated tails of DSPC. If the ethanol removal process is too slow, the prolonged intermediate solvent state allows the highly fluid DLPE-LNPs to fuse together. Resolution: Switch from passive dialysis to Tangential Flow Filtration (TFF) for rapid ethanol depletion.

Q3: Does DLPE oxidize faster than DOPE, and how does this affect my LNP shelf-life? A: Yes. DLPE contains four double bonds per molecule (two per linoleoyl tail), making it highly susceptible to lipid peroxidation.4, destroying the specific geometry required for fusogenicity and leading to premature payload leakage[4]. Resolution: Always store DLPE and formulated LNPs under argon or nitrogen gas. Use opaque vials to prevent photo-oxidation, and consider5 into the lipid component to protect the unsaturated bonds[5].

Quantitative Data: Helper Lipid Comparison

To guide your formulation strategy, below is a comparative synthesis of helper lipid performance metrics based on standard mRNA-LNP formulations.

Helper Lipid	Tail Saturation	Phase Transition Temp ( TH​ )	Relative Membrane Fluidity	Endosomal Escape Efficiency	Typical Shelf Life (4°C)
DSPC	Saturated (18:0)	> 60°C	Low	Low	> 6 months
DOPE	Monounsaturated (18:1)	~ 10°C	Medium	High	3-6 months
DLPE	Polyunsaturated (18:2)	< 0°C	Very High	Very High	1-3 months (w/o antioxidants)

Note: DLPE's extremely low phase transition temperature ensures the lipid remains highly fluid, allowing it to rapidly adopt the inverted hexagonal phase immediately upon endosomal acidification.

References

• 5. Source: Google Patents. 2.1. Source: Bioconjugate Chemistry (ACS Publications). 3.2. Source: Nanoscale (RSC Publishing). 4.3. Source: Biophysical Journal (ResearchGate). 5.4. Source: ACS Publications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. PEGylated lipid screening, composition optimization, and structure–activity relationship determination for lipid nanoparticle-mediated mRNA delivery - Nanoscale (RSC Publishing) DOI:10.1039/D5NR00433K [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US20200129445A1 - Lipid nanoparticle formulation - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Dilinoleoylphosphatidylethanolamine vs DOPE in mRNA delivery systems

Title: Dilinoleoylphosphatidylethanolamine (DLPE) vs. DOPE in mRNA Delivery Systems: A Comprehensive Comparison Guide

Introduction

As a Senior Application Scientist, I frequently guide formulation teams through the delicate balancing act of lipid nanoparticle (LNP) design. While the ionizable lipid often dictates the primary efficacy of mRNA-LNPs, the helper lipid is the structural linchpin that governs both intracellular release and shelf-life stability[1].

Phosphatidylethanolamines (PEs) are the go-to helper lipids for extrahepatic delivery and maximizing endosomal escape[2]. Among them, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) is the industry standard. However, researchers seeking hyper-fusogenic properties for challenging targets (such as nebulized pulmonary delivery) are increasingly exploring 1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine (DLPE)[3]. This guide objectively compares DLPE and DOPE, detailing the mechanistic causality behind their performance and providing self-validating experimental protocols for your next formulation campaign.

Mechanistic Foundations: Tail Unsaturation and Phase Transitions

The functional divergence between DOPE and DLPE stems entirely from their hydrophobic tails. DOPE possesses mono-unsaturated oleoyl tails (18:1, Δ9 ), whereas DLPE features di-unsaturated linoleoyl tails (18:2, Δ9,12 ).

1. The Packing Parameter and Fusogenicity Endosomal escape relies on the LNP membrane transitioning from a stable lamellar phase ( Lα​ ) to an inverted hexagonal phase ( HII​ ) upon endosomal acidification. PEs naturally have a small ethanolamine headgroup and bulky tails, creating a cone-like geometry (packing parameter P>1 ). The extra double bond in DLPE introduces a more severe "kink" in the acyl chain. This dramatically increases the hydrophobic cross-sectional area, pushing the packing parameter even higher than DOPE. Consequently, DLPE transitions to the highly fusogenic HII​ phase at much lower temperatures and higher pH thresholds than DOPE, accelerating membrane fusion.

2. The Cost of Unsaturation: Lipid Peroxidation The Achilles' heel of DLPE is its chemical reactivity[4]. The methylene group situated between the two double bonds in the linoleoyl tail contains bis-allylic protons. These protons have unusually low bond dissociation energies, making them prime targets for hydrogen abstraction by reactive oxygen species (ROS). This initiates a rapid lipid peroxidation cascade. The resulting electrophilic byproducts (e.g., malondialdehyde) can form covalent adducts with the mRNA payload, leading to premature degradation and loss of translational activity[1]. DOPE, lacking bis-allylic protons, is significantly more resistant to auto-oxidation.

Mechanistic pathway of PE-driven endosomal escape via L_alpha to H_II phase transition.

Comparative Data Analysis

To facilitate objective decision-making, the following tables synthesize the physicochemical properties and empirical LNP performance metrics of DOPE and DLPE based on established lipid chemistry principles and recent formulation studies[4],[3].

Table 1: Structural and Physicochemical Comparison

Property	DOPE (18:1 PE)	DLPE (18:2 PE)
IUPAC / Common Name	1,2-dioleoyl-sn-glycero-3-phosphoethanolamine	1,2-dilinoleoyl-sn-glycero-3-phosphoethanolamine
Tail Saturation	Mono-unsaturated (18:1, Δ9 )	Di-unsaturated (18:2, Δ9,12 )
Packing Parameter ( P )	>1 (Cone-shaped)	≫1 (Highly cone-shaped)
Lα​→HII​ Transition Temp	~ 10 °C	< -15 °C
Bis-allylic Protons	0 (Low oxidation risk)	2 per tail (High oxidation risk)
Primary Advantage	Balanced fusogenicity and stability	Hyper-fusogenic, rapid endosomal escape

Table 2: Empirical LNP Performance Metrics (Representative Data)

Metric	DOPE-LNPs	DLPE-LNPs	Causality / Note
Particle Size (nm)	75 - 85	80 - 95	Bulkier tails in DLPE slightly increase hydrodynamic radius.
Encapsulation Efficiency	> 90%	85 - 90%	High curvature of DLPE can cause minor packing defects during assembly.
Relative Transfection	1.0x (Baseline)	1.4x - 1.8x	Enhanced HII​ phase propensity accelerates endosomal release.
mRNA Integrity (4°C, 30d)	> 85%	< 60%	Lipid peroxidation of DLPE yields reactive aldehydes that form mRNA adducts.

Experimental Methodologies

To objectively evaluate these lipids, your experimental design must account for both their physical assembly and their chemical vulnerabilities. Below are self-validating protocols for formulating and testing PE-variant LNPs.

Protocol 1: Microfluidic Assembly of PE-Variant mRNA LNPs

• Aqueous Phase Preparation : Dilute mRNA in 50 mM Citrate Buffer (pH 4.0).

  • Causality: The acidic pH ensures the ionizable lipid (typically pKa 6.0-6.5) is fully protonated, driving electrostatic complexation with the polyanionic mRNA.

• Organic Phase Preparation : Dissolve Ionizable Lipid, Cholesterol, Helper Lipid (DOPE or DLPE), and PEG-Lipid in anhydrous ethanol (standard molar ratio 50:38.5:10:1.5).

  • Causality: Anhydrous ethanol maintains lipid solubility. For DLPE, this step must be performed under an argon blanket to prevent premature auto-oxidation.

• Microfluidic Mixing : Combine phases at a 3:1 Aqueous:Organic Flow Rate Ratio (FRR) and a Total Flow Rate (TFR) of 12 mL/min.

  • Causality: Rapid chaotic advection forces nanoprecipitation before macroscopic phase separation occurs, yielding monodisperse particles.

• Dialysis : Dialyze against 1x PBS (pH 7.4) for 18 hours using a 10 kDa MWCO cassette.

  • Causality: Neutralizing the pH deprotonates the ionizable lipid, driving the hydrophobic collapse of the LNP core and stably trapping the mRNA.

• Quality Control : Measure Size and PDI via Dynamic Light Scattering (DLS).

  • Self-Validation: A PDI < 0.2 must be confirmed before proceeding to downstream assays, ensuring that biological differences are due to lipid chemistry, not aggregation artifacts.

Protocol 2: TBARS Assay for Lipid Peroxidation (Critical for DLPE)

Because of DLPE's bis-allylic protons, quantifying oxidative degradation is mandatory[4]. The Thiobarbituric Acid Reactive Substances (TBARS) assay measures malondialdehyde (MDA), a primary byproduct of lipid peroxidation.

• Sample Preparation : Aliquot 1 mg/mL of DOPE-LNPs and DLPE-LNPs. Include a blank (PBS) and a positive control (DLPE-LNPs spiked with 10 µM CuSO₄ to force oxidation).

  • Causality: Copper catalyzes the Fenton-like decomposition of lipid hydroperoxides, providing a validated upper-bound for the assay.

• Reagent Addition : Add an equal volume of TBA reagent (0.375% thiobarbituric acid, 15% trichloroacetic acid, 0.25 M HCl).

  • Causality: The acidic environment and heat are required for TBA to react with MDA to form a detectable colorimetric adduct.

• Incubation : Heat samples at 95°C for 15 minutes, then immediately cool on ice to stop the reaction.

• Phase Separation : Centrifuge at 10,000 x g for 10 minutes to pellet precipitated proteins and intact LNP aggregates.

• Readout : Measure the absorbance of the supernatant at 532 nm.

  • Self-Validation: The positive control must show a saturated signal, while the PBS blank remains at baseline, confirming the assay's dynamic range.

Self-validating experimental workflow for formulating and characterizing PE-variant mRNA LNPs.

Conclusion

Choosing between DOPE and DLPE is an exercise in managing the trade-off between efficacy and stability. DOPE remains the gold standard for most systemic mRNA applications due to its excellent balance of endosomal escape and oxidative resistance. DLPE should be reserved for specialized applications—such as ex vivo cell therapies or localized mucosal delivery—where maximizing immediate transfection efficiency outweighs the need for long-term liquid shelf-life. If DLPE is selected, formulation teams must implement stringent inert-gas manufacturing controls and consider the addition of lipophilic antioxidants (e.g., α -tocopherol) to mitigate its inherent chemical reactivity.

Sources

• 1. Replacing Helper Lipids With Cationic Lipids Enhances mRNA Lipid Nanoparticles Stability in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Helper Lipid Structure Influences Protein Adsorption and Delivery of Lipid Nanoparticles to Spleen and Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Decoding Purity: A Comparative Guide to HPLC-ELSD Validation for Dilinoleoylphosphatidylethanolamine (DLPE)

For researchers, scientists, and drug development professionals, establishing the purity of lipid-based excipients like Dilinoleoylphosphatidylethanolamine (DLPE) is a cornerstone of product safety and efficacy. This guide offers an in-depth, comparative analysis of High-Performance Liquid Chromatography with Evaporative Light-Scattering Detection (HPLC-ELSD) validation methods for determining DLPE purity. Moving beyond a simple recitation of protocols, this document elucidates the scientific rationale behind experimental choices, providing a robust framework for developing and validating reliable analytical methods.

The absence of a significant UV chromophore in phospholipids like DLPE renders traditional UV-Vis detection methods less effective.[1] This makes HPLC coupled with a universal detector like ELSD an ideal and powerful alternative for the analysis of such compounds.[2][3] ELSD is compatible with gradient elution, which is often necessary for separating complex lipid mixtures, and can detect any analyte that is less volatile than the mobile phase.[3][4]

The Imperative of Method Validation in Purity Assessment

Method validation is a regulatory requirement and a fundamental aspect of quality assurance in the pharmaceutical industry.[5] It provides documented evidence that an analytical procedure is suitable for its intended purpose. For DLPE purity analysis, a validated HPLC-ELSD method ensures accurate and precise quantification of the main component and any potential impurities or degradation products. The International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2), provide a comprehensive framework for analytical procedure validation.[6][7][8]

Comparative Analysis of HPLC-ELSD Validation Strategies

While the core principles of HPLC method validation are universal, the specific parameters and acceptance criteria can be tailored to the analyte and its intended use. Below is a comparison of key validation parameters and strategic considerations for DLPE purity analysis.

Specificity: Distinguishing DLPE from its Relatives

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components, such as impurities, degradation products, or other lipids.[6]

• Forced Degradation Studies: A cornerstone of specificity validation, forced degradation studies involve subjecting the DLPE sample to stress conditions like acid, base, oxidation, heat, and light.[4][] This intentionally generates degradation products to demonstrate that the analytical method can separate them from the intact DLPE peak.

• Peak Purity Analysis: Employing a Diode Array Detector (DAD) in series with the ELSD can provide valuable peak purity data, even if the UV absorbance is low. This helps to confirm that the DLPE peak is not co-eluting with any impurities.

Linearity: Ensuring Proportional Response

Linearity demonstrates that the detector response is directly proportional to the analyte concentration over a specified range.[6]

• Calibration Curve: A series of DLPE standard solutions of known concentrations are prepared and injected. The peak areas are then plotted against the corresponding concentrations to generate a calibration curve.

• Data Transformation: The response of an ELSD is often non-linear and can be described by a power function (Response = a x [Concentration]^b). A logarithmic transformation of both the peak area and concentration data (log[Area] vs. log[Concentration]) is a common and effective strategy to obtain a linear relationship, which is then evaluated using the coefficient of determination (R²). A quadratic calibration curve may also be suitable.[10]

Accuracy: Closeness to the True Value

Accuracy reflects the closeness of the measured value to the true value.[6] It is typically assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

• Spiked Sample Analysis: A known quantity of a high-purity DLPE reference standard is added to a sample of known DLPE concentration. The mixture is then analyzed, and the percentage of the added DLPE that is recovered is calculated. This should be performed at multiple concentration levels across the linear range.

Precision: Repeatability and Intermediate Precision

Precision measures the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[6]

• Repeatability (Intra-assay Precision): Assesses the precision under the same operating conditions over a short interval of time. This is typically evaluated by performing at least six replicate injections of the same sample and calculating the relative standard deviation (RSD) of the peak areas.

• Intermediate Precision (Inter-assay Precision): Expresses the within-laboratory variations, for example, on different days, with different analysts, or with different equipment. The RSD is calculated for a series of measurements performed under these varied conditions.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

For ELSD, LOD and LOQ are typically determined based on the signal-to-noise ratio, with a common acceptance criterion of 3:1 for LOD and 10:1 for LOQ.

Robustness: Resilience to Minor Variations

Robustness demonstrates the reliability of the method with respect to deliberate, minor variations in method parameters.[4] This provides an indication of its suitability for routine use.

• Parameter Variation: Key chromatographic parameters such as column temperature, mobile phase composition, and flow rate are intentionally varied within a small, predefined range. The effect of these changes on the chromatographic results (e.g., retention time, peak area, and resolution) is then evaluated.

Data Summary: A Comparative Overview of Validation Parameters

Validation Parameter	Typical Acceptance Criteria	Key Considerations for DLPE Analysis
Specificity	Resolution > 2 between DLPE and potential impurities/degradants.	Forced degradation is critical to identify potential co-eluting species.
Linearity (after log-log transformation)	Coefficient of Determination (R²) ≥ 0.99	The non-linear nature of ELSD response necessitates data transformation.
Accuracy	Recovery typically between 98.0% and 102.0%.	Use of a well-characterized, high-purity DLPE reference standard is essential.[11]
Precision (Repeatability)	RSD ≤ 2.0% for the main peak area.	Consistent sample preparation is crucial for achieving good precision.
Precision (Intermediate)	RSD ≤ 3.0% for the main peak area.	Evaluates the method's performance over time and with different operators.
LOD	Signal-to-Noise Ratio ≥ 3:1	Important for identifying trace-level impurities.
LOQ	Signal-to-Noise Ratio ≥ 10:1	The lowest concentration that can be reliably quantified.
Robustness	No significant impact on results from minor parameter changes.	Identifies critical method parameters that require strict control.

Experimental Protocols: A Step-by-Step Guide

Protocol 1: Forced Degradation Study for Specificity

• Sample Preparation: Prepare five separate solutions of DLPE in a suitable solvent (e.g., chloroform/methanol).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidation: Add 3% H₂O₂ and store at room temperature for 24 hours.

  • Thermal Degradation: Heat the solution at 80°C for 48 hours.

  • Photodegradation: Expose the solution to UV light (254 nm) for 24 hours.

• Neutralization: Neutralize the acidic and basic solutions before injection.

• HPLC-ELSD Analysis: Analyze all stressed samples alongside an unstressed control sample using the developed HPLC-ELSD method.

• Data Evaluation: Compare the chromatograms to identify degradation peaks and calculate the resolution between the DLPE peak and the major degradation products.

Protocol 2: Linearity Assessment

• Standard Preparation: Prepare a stock solution of high-purity DLPE reference standard. Perform a series of dilutions to obtain at least five standard solutions covering the expected concentration range (e.g., 50% to 150% of the target concentration).

• HPLC-ELSD Analysis: Inject each standard solution in triplicate.

• Data Analysis:

  • Calculate the mean peak area for each concentration level.

  • Perform a log-log transformation of the concentration and mean peak area data.

  • Plot log(Mean Peak Area) versus log(Concentration).

  • Perform a linear regression analysis and determine the coefficient of determination (R²), the y-intercept, and the slope of the regression line.

Conclusion

A thoroughly validated HPLC-ELSD method is indispensable for ensuring the purity of Dilinoleoylphosphatidylethanolamine in research and pharmaceutical development. By systematically evaluating specificity, linearity, accuracy, precision, and robustness, researchers can have high confidence in the quality of their analytical data. The non-linear nature of the ELSD response requires careful consideration during data analysis, with logarithmic transformation being a key strategy to achieve linearity. The protocols and comparative data presented in this guide provide a solid foundation for developing and implementing a reliable and scientifically sound validation strategy for DLPE purity assessment.

References

• A rapid method for phospholipid class separation by hplc using an evaporative light-scattering detector. Chiralizer. 12

• determination of phosphplipids in milk by HPLC with evaporative light scattering detector optimitation and validation | Request PDF. ResearchGate. 10

• A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations. PMC. 4

• How High Purity Fatty Acid Enhances Precision in Analytical Chemistry. IROA Technologies. 11

• Steps for HPLC Method Validation. Pharmaguideline. 5

• ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis. Lab Manager. 2

• Validating Dioleoyl Lecithin Purity: A Comparative Guide to HPLC-ELSD and Alternative Methods. Benchchem. 1

• Rapid Assessment of Lipidomics Sample Purity and Quantity Using Fourier-Transform Infrared Spectroscopy. PMC. 13

• Sensitive analysis of polar lipids using HPLC with low temperature evaporative light scattering detection. Agilent. 3

• Reliable and Sophisticated Techniques to Evaluate LDPE Degraded Compounds by Streptomyces werraensis SDJM. 14

• Method Validation. lipidomicstandards.org. 15

• Study on Degradation Products of Low Density Polyethylene from Thermogravimetric Angle. 16

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. 6

• An approach to low-density polyethylene biodegradation by Bacillus amyloliquefaciens. 17

• Validation of Analytical Procedures Q2(R2). ICH. 7

• Rapid Assessment of Lipidomics Sample Purity and Quantity Using Fourier-Transform Infrared Spectroscopy. Preprints.org. 18

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. 19

• ICH guideline Q2(R2) on validation of analytical procedures. EMA. 8

• In-Depth Assessment of Analytical Methods for Olive Oil Purity, Safety, and Quality Characterization. ACS Publications. 20

• Optimized ELSD Workflow for Improved Detection of Lipid Nanoparticle Components. Link

• Analysis of foods using HPLC with evaporative light scattering detection. Agilent. 21

• A Systematic Study on the Degradation Products Generated from Artificially Aged Microplastics. MDPI. 22

• Degradation Product Analysis Services. BOC Sciences.

• Generic HPLC-ELSD Method for Lipids. Fisher Scientific. 23

• HPLC-ELSD Method for Analysis of Lipid Standards: Triglyceride Mixtures on Lipak Column. 24

• Extended Dynamic Range ELSD For Purification and Impurity Profiling in Pharmaceutical Industry. LCGC International. 25

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• 6. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
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Structural Elucidation of Dilinoleoylphosphatidylethanolamine (18:2/18:2-PE): A Comparative Guide to MS/MS Fragmentation Platforms

By: Senior Application Scientist

Introduction: The Analytical Challenge in Lipidomics

Dilinoleoylphosphatidylethanolamine (DLPE, or 18:2/18:2-PE) is a critical polyunsaturated glycerophospholipid. In modern drug development, DLPE and its oxidized derivatives are heavily scrutinized due to their roles in modulating lipid nanoparticle (LNP) delivery systems and acting as primary executioners in ferroptotic cell death pathways[1].

However, the complete structural elucidation of DLPE—specifically, identifying the phosphoethanolamine headgroup, differentiating the sn-1 and sn-2 positional isomers, and pinpointing the exact locations of the carbon-carbon double bonds (C=C) within the linoleoyl chains—represents a major analytical challenge. Conventional mass spectrometry often falls short of providing complete molecular architectures. This guide objectively compares standard Collision-Induced Dissociation (CID/HCD) against advanced activation techniques—Ultraviolet Photodissociation (UVPD) and Ozone-Induced Dissociation (OzID)—providing researchers with a causal, mechanistic framework for selecting the optimal tandem mass spectrometry (MS/MS) platform.

Platform Comparison: CID/HCD vs. UVPD & OzID

To achieve comprehensive lipid profiling, one must understand the fundamental physics governing ion activation in the mass spectrometer.

Standard CID / HCD (Vibrational Excitation)

In Collision-Induced Dissociation (CID) and Higher-energy Collisional Dissociation (HCD), precursor ions undergo multiple low-energy collisions with an inert gas (e.g., Nitrogen or Argon). This imparts vibrational energy that redistributes throughout the molecule, leading to the cleavage of the weakest bonds (typically heteroatom bonds).

• Strengths: Highly efficient for identifying the lipid class via headgroup loss (e.g., neutral loss of 141 Da for PE in positive mode) and identifying the fatty acyl composition (e.g., m/z 279.2 for the linoleate carboxylate anion in negative mode)[1].

• Limitations: The vibrational energy dissipates before breaking the strong C-C bonds of the hydrocarbon tail. Consequently, CID cannot determine the position of the C=C double bonds (Δ9, Δ12) in the linoleoyl chains.

UVPD & OzID (Electronic Excitation & Ion-Molecule Reactions)

To overcome CID's limitations, advanced platforms utilize entirely different physical principles[2][3]:

• Ultraviolet Photodissociation (UVPD): Utilizing 193 nm or 213 nm laser pulses, UVPD excites the lipid into a dissociative electronic state. This single-photon absorption triggers radical-directed dissociation, cleaving C-C bonds adjacent to unsaturations and generating diagnostic a/x and c/z-type fragment ions that map the entire hydrocarbon backbone[4].

• Ozone-Induced Dissociation (OzID): This technique introduces ozone gas into the trapping region of the mass spectrometer. Ozone undergoes a highly specific, gas-phase cycloaddition with the C=C double bonds of the lipid, forming a primary ozonide. This intermediate spontaneously decomposes into diagnostic aldehyde and Criegee ions, unambiguously pinpointing the double bond positions (e.g., Δ9 and Δ12 for linoleic acid)[3].

Caption: Decision matrix comparing CID/HCD and UVPD/OzID workflows for DLPE structural elucidation.

Experimental Methodologies

To ensure scientific integrity, the following protocols represent self-validating systems for DLPE analysis.

Protocol A: Standard CID/HCD Profiling (Negative Ion Mode)

Causality Check: Negative ion mode is strictly preferred for glycerophospholipids like DLPE. The phosphate group readily deprotonates to form [M-H]⁻. Under collisional activation, this localized charge drives a nucleophilic attack on the glycerol backbone, efficiently releasing the fatty acids as highly abundant carboxylate anions[1].

• Sample Preparation: Dissolve DLPE standard or LNP extract in Methanol/Chloroform (2:1, v/v) to a final concentration of 5 µM.

• Chromatography: Utilize a C18 Reversed-Phase LC column. Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate. Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Ionization: Electrospray Ionization (ESI) in negative mode. Capillary voltage: -3.5 kV.

• Activation (CID): Isolate the [M-H]⁻ precursor at m/z 738.51. Apply a normalized collision energy (NCE) sweep of 25–35 eV.

• Validation: Confirm the presence of m/z 279.2 (linoleate anion). The relative abundance of the sn-2 cleavage (loss of ketene, m/z 458.2) should be higher than the sn-1 cleavage, validating the positional distribution.

Protocol B: OzID for Double Bond Localization

Causality Check: OzID requires a controlled reaction time between the trapped lipid ion and neutral ozone gas. The cycloaddition is highly specific to the alkene groups, leaving the rest of the lipid backbone intact[3].

• Instrument Modification: Utilize a linear ion trap (LIT) or ion mobility-mass spectrometer (IMS-MS) equipped with an ozone generator feeding into the trapping funnel.

• Precursor Isolation: Isolate the DLPE[M-H]⁻ precursor (m/z 738.51) in the trap.

• Gas-Phase Reaction: Introduce ozone (approx. 10–50 ms reaction time depending on ozone concentration) to initiate the gas-phase ion-molecule reaction[3].

• Detection: Scan for diagnostic neutral losses. For the Δ9 double bond of linoleic acid, look for the signature aldehyde (-110 Da) and Criegee (-94 Da) fragment ions.

Quantitative Data & Fragmentation Signatures

The table below summarizes the diagnostic fragment ions generated by different MS/MS platforms for DLPE (Exact Mass: 739.5152).

Fragment Type	Activation Mode	m/z Value (Negative Ion)	Structural Information Yielded	Relative Abundance
Precursor Ion	MS1	738.51	Intact DLPE[M-H]⁻	100% (Base)
Carboxylate Anion	CID / HCD	279.2	Identifies 18:2 fatty acyl chain	High
Loss of sn-2 (Ketene)	CID / HCD	458.2	Identifies sn-2 acyl position	Medium
Loss of sn-1 (Ketene)	CID / HCD	458.2	Identifies sn-1 acyl position	Low
Headgroup Fragment	CID / HCD	140.0	Identifies Phosphoethanolamine	Medium
Δ9 Cleavage (Aldehyde)	OzID	~628.4	Pinpoints Δ9 double bond	Low-Medium
Δ12 Cleavage (Aldehyde)	OzID	~668.4	Pinpoints Δ12 double bond	Low-Medium
Backbone Cleavages	UVPD (193 nm)	Multiple (a/x, c/z)	Pinpoints C=C and sn-linkages	High complexity / Low

Mechanistic Fragmentation Pathways

The following diagram illustrates the divergent fragmentation pathways of DLPE depending on the energy regime and activation method applied.

Caption: Divergent MS/MS fragmentation pathways of DLPE under CID/HCD versus UVPD/OzID activation.

Strategic Recommendations for Drug Development

For researchers characterizing LNP formulations or discovering lipid biomarkers, a tiered analytical strategy is highly recommended:

• First-Pass Screening: Utilize high-resolution LC-HCD-MS/MS in negative ion mode. This provides rapid, high-sensitivity profiling of the lipid class and fatty acid chain lengths (e.g., confirming the presence of 18:2 chains).

• Deep Structural Elucidation: For novel biomarkers or degraded LNP components (where double-bond migration or oxidation is suspected), deploy OzID or 193 nm UVPD. These platforms are mandatory for distinguishing positional isomers (e.g., distinguishing 18:2(9Z,12Z) from conjugated linoleic acid isomers)[3][4].

While CID remains the workhorse of lipidomics, the integration of orthogonal activation techniques like UVPD and OzID transforms mass spectrometry from a simple profiling tool into a definitive structural elucidation platform.

References

• Title: Characterization of Oxidized Phosphatidylethanolamine Derived from RAW 264.7 Cells using 4-(Dimethylamino)
• Source: nih.
• Source: researchgate.
• Source: nih.

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• 3. Online ozonolysis combined with ion mobility-mass spectrometry provides a new platform for lipid isomer analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unsaturation Elements and Other Modifications of Phospholipids in Bacteria: New Insight from Ultraviolet Photodissociation Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Dilinoleoylphosphatidylethanolamine vs DSPC for liposomal stability in vivo

An In-Depth Technical Guide: Dilinoleoylphosphatidylethanolamine (DLPE) vs. Distearoylphosphatidylcholine (DSPC) for Liposomal Stability In Vivo

The transition from a promising in vitro liposomal formulation to an effective in vivo therapeutic is fraught with challenges, primarily dictated by the liposome's stability within the complex biological milieu. Upon intravenous administration, liposomes are immediately exposed to a myriad of plasma proteins, opsonins, and phagocytic cells of the reticuloendothelial system (RES), all of which can compromise bilayer integrity and lead to premature drug leakage and rapid clearance.[1] The choice of phospholipid, the fundamental building block of the liposome, is therefore the most critical determinant of its fate and efficacy.

This guide provides a detailed comparative analysis of two phospholipids with starkly contrasting physicochemical properties: Distearoylphosphatidylcholine (DSPC), a fully saturated lipid known for creating highly stable bilayers, and Dilinoleoylphosphatidylethanolamine (DLPE), a polyunsaturated lipid. We will explore how their distinct molecular structures directly influence liposomal stability, drug retention, and circulation kinetics in vivo, providing researchers with the foundational knowledge to make informed formulation decisions.

Physicochemical Properties: A Tale of Two Lipids

The profound differences in the in vivo behavior of DSPC- and DLPE-based liposomes originate from their molecular architecture. The acyl chain saturation, phase transition temperature (Tm), and headgroup structure are the primary determinants of membrane fluidity, permeability, and overall stability.[2][3]

Property	Distearoylphosphatidylcholine (DSPC)	Dilinoleoylphosphatidylethanolamine (DLPE)
Molecular Formula	C₄₄H₈₈NO₈P[4]	C₄₁H₇₄NO₈P
Molecular Weight	~790.1 g/mol [4][5]	~732.0 g/mol
Acyl Chains	Two 18-carbon saturated stearoyl chains[5]	Two 18-carbon polyunsaturated linoleoyl chains (two double bonds each)[6]
Phase Transition (Tm)	High (~55 °C)[5]	Very Low (sub-zero °C)
Bilayer State at 37°C	Gel Phase (ordered, rigid, tightly packed)[5]	Liquid-Crystalline Phase (disordered, highly fluid)
Headgroup	Phosphatidylcholine (PC) - Cylindrical shape[7][]	Phosphatidylethanolamine (PE) - Conical shape[]
Preferred Phase	Lamellar (Bilayer)[]	Non-Lamellar (Inverted Hexagonal, HII)[6][]

DSPC's long, saturated stearoyl chains allow for tight, ordered packing, resulting in a rigid, gel-phase membrane at physiological temperature (37°C).[5] This high degree of order minimizes bilayer permeability, significantly enhancing drug retention and overall stability.[9][10] The cylindrical shape of its phosphocholine headgroup naturally favors the formation of flat, stable lamellar bilayers, the essential structure for a drug delivery vesicle.[7][]

In stark contrast, DLPE's polyunsaturated linoleoyl chains introduce multiple "kinks" that prevent tight packing, leading to a highly fluid and disordered liquid-crystalline membrane. This fluidity dramatically increases membrane permeability. Furthermore, the smaller ethanolamine headgroup gives the molecule a conical shape, which creates curvature stress and a strong preference for forming non-lamellar structures like the inverted hexagonal (HII) phase.[6][] This intrinsic property makes DLPE a poor candidate for forming stable, drug-retaining vesicles on its own.

Mechanisms of Liposomal Stability and Destabilization In Vivo

The physicochemical properties of DSPC and DLPE directly translate into their divergent fates upon entering the bloodstream. A stable liposome must resist destabilization by blood components and evade rapid uptake by the RES, primarily located in the liver and spleen.[1]

DSPC-Based Liposomes: The Stability Paradigm Formulations based on DSPC, particularly when combined with cholesterol, exemplify the "stealth" liposome concept.

• Reduced Opsonization: The rigid, ordered surface of a DSPC/cholesterol bilayer presents a less favorable interface for the binding of opsonins (blood proteins that mark particles for clearance).[11] The inclusion of cholesterol is crucial, as it further increases the packing density of the phospholipids, decreases membrane fluidity, and has been shown to significantly reduce protein binding and enhance circulation lifetimes.[3][11]

• Low Permeability: The tightly packed gel-state bilayer is minimally permeable, preventing the premature leakage of encapsulated drugs even when interacting with plasma components like high-density lipoproteins (HDLs) and low-density lipoproteins (LDLs).[9]

• Structural Integrity: The inherent preference of DSPC for the lamellar phase ensures the vesicle maintains its spherical structure, prolonging its circulation half-life. The result is a stable carrier that remains in circulation long enough to reach its target tissue.[12][13]

DLPE-Based Liposomes: Inherent Instability Liposomes formulated with DLPE are exceptionally vulnerable in a biological environment.

• High Protein Binding: The fluid, disordered membrane of DLPE liposomes allows for easier insertion and binding of plasma proteins, leading to rapid opsonization and clearance.

• Catastrophic Drug Leakage: The high permeability of the unsaturated bilayer leads to rapid leakage of the encapsulated cargo upon interaction with serum components.[14]

• Structural Disintegration: The intrinsic tendency of PE lipids to form non-lamellar phases means that the bilayer structure is easily disrupted by plasma proteins, potentially leading to the complete collapse of the liposome into micellar or other non-vesicular structures.[6][]

Caption: Experimental workflow for comparing liposomal in vivo stability.

Detailed Methodology

Objective: To compare the pharmacokinetic profile and biodistribution of liposomes formulated with DSPC/Cholesterol versus DLPE/Cholesterol.

Materials:

• Lipids: DSPC, DLPE, Cholesterol (high purity).

• Encapsulated Marker: 5(6)-Carboxyfluorescein (CF), a fluorescent dye that is self-quenching at high concentrations. Its release into the bloodstream leads to de-quenching and an increase in fluorescence, which can complicate direct measurement. A more robust approach is to measure the total amount of lipid-associated marker remaining in circulation.

• Radio-label: For more accurate quantification, a non-exchangeable, non-metabolizable lipid marker like [³H]cholesteryl hexadecyl ether ([³H]CHE) should be included in the lipid film.

• Buffers: Phosphate-Buffered Saline (PBS), pH 7.4.

Step 1: Liposome Preparation (Thin-Film Hydration)

• Prepare two lipid mixtures in chloroform:

  • Formulation A (DSPC): DSPC and Cholesterol at a 55:45 molar ratio.

  • Formulation B (DLPE): DLPE and Cholesterol at a 55:45 molar ratio.

• Add the [³H]CHE radiolabel to each mixture (~1 µCi per µmol of total lipid).

• In a round-bottom flask, evaporate the organic solvent using a rotary evaporator to form a thin, uniform lipid film.

• Further dry the film under high vacuum for at least 2 hours to remove residual solvent.

• Hydrate the film with a CF solution (100 mM in PBS, pH 7.4) by vortexing at a temperature above the Tm of DSPC (~60-65°C) for both formulations to ensure proper lipid hydration.

Step 2: Liposome Sizing (Extrusion)

• Subject the resulting multilamellar vesicles (MLVs) to 10 freeze-thaw cycles to enhance lamellarity and encapsulation.

• Extrude the liposome suspension 11-21 times through stacked polycarbonate filters with a 100 nm pore size using a thermostatically controlled extruder set to 65°C. This ensures a homogenous population of large unilamellar vesicles (LUVs). [15] Step 3: Purification

• Remove unencapsulated CF and [³H]CHE by passing the liposome suspension through a size-exclusion chromatography (SEC) column (e.g., Sephadex G-50) equilibrated with PBS.

• Collect the liposome-containing fractions, which elute first.

Step 4: Physicochemical Characterization (Pre-injection Quality Control)

• Size and Polydispersity Index (PDI): Measure using Dynamic Light Scattering (DLS). An acceptable PDI should be < 0.15. [16]* Zeta Potential: Determine the surface charge. Both formulations are expected to be near-neutral.

• Lipid Concentration: Quantify using a phosphorus assay (e.g., Bartlett assay).

• Encapsulation Efficiency (EE%): Determined by measuring the amount of radiolabel associated with the liposomes post-purification relative to the initial amount.

Step 5: In Vivo Study

• Use healthy female BALB/c mice (6-8 weeks old).

• Administer 100 µL of each liposome formulation via tail vein injection at a lipid dose of 10 µmol/kg.

• Pharmacokinetics: Collect blood samples (~20 µL) via the saphenous vein at predetermined time points (e.g., 5 min, 1h, 4h, 8h, 24h, 48h).

• Biodistribution: At the final time point (e.g., 48h), euthanize the mice and harvest major organs (liver, spleen, lungs, kidneys, heart) and a tumor if using a tumor-bearing model.

Step 6: Sample Analysis

• For blood and homogenized tissue samples, measure the radioactivity using a liquid scintillation counter.

• Calculate the percentage of the injected dose (%ID) in blood and the %ID per gram of tissue for each organ.

Anticipated Results and Interpretation

The experimental data are expected to clearly demonstrate the superior stability of the DSPC formulation.

Table 2: Expected Pharmacokinetic and Biodistribution Data

Parameter	Formulation A (DSPC/Chol)	Formulation B (DLPE/Chol)	Interpretation
Circulation Half-life (t½)	> 20 hours	< 1 hour	DSPC's rigidity and stability drastically reduce clearance rates.
Area Under the Curve (AUC)	High	Very Low	Indicates prolonged exposure and bioavailability for the DSPC formulation.
Liver Uptake (%ID/g at 48h)	Low (< 15%)	High (> 50%)	High liver uptake signifies rapid clearance of unstable DLPE liposomes by the RES.
Spleen Uptake (%ID/g at 48h)	Low (< 10%)	High (> 20%)	High spleen uptake is another key indicator of rapid RES clearance.

The results would show that DSPC/Cholesterol liposomes exhibit a significantly longer circulation half-life and a much lower accumulation in the primary RES organs (liver and spleen) compared to their DLPE/Cholesterol counterparts. This confirms that the physicochemical properties of DSPC are essential for achieving the in vivo stability required for effective drug delivery.

Expert Recommendations

The choice between DLPE and DSPC is not a matter of preference but is dictated by the therapeutic goal.

• Choose DSPC for Systemic Drug Delivery: For any application requiring the systemic circulation of an encapsulated agent to a target tissue (e.g., oncology, gene therapy), DSPC is the superior choice. Its ability to form rigid, stable bilayers with low permeability is fundamental to achieving a long circulation half-life, minimizing premature drug release, and enabling passive targeting via the Enhanced Permeability and Retention (EPR) effect. [10][12]It is a foundational component of many clinically approved liposomal drugs.

• Avoid DLPE for Stable Formulations: Due to its polyunsaturated acyl chains and conical PE headgroup, DLPE is inherently unsuited for creating stable liposomes designed for long circulation. Its propensity to form non-lamellar structures and its highly fluid membrane make it highly susceptible to rapid clearance and drug leakage in vivo. [6][]While PE lipids can be included in small amounts in more complex formulations to impart fusogenic or pH-sensitive properties, a formulation based predominantly on DLPE will lack the necessary stability for most systemic applications.

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